tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate

• CAS: 1369142-71-1

Core Science & Biosynthesis

In-Depth Technical Guide: Structural and Functional Profiling of tert-Butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate

Executive Summary

In modern medicinal chemistry, the transition from planar, two-dimensional aromatic rings to rigid, three-dimensional architectures is a critical strategy for improving drug candidate viability—a paradigm widely known as "escaping from flatland" [1]. tert-Butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate (CAS: 1369142-71-1) is a highly specialized spirocyclic building block designed precisely for this purpose.

Functioning as a conformationally restricted bioisostere for traditional piperazines and morpholines, this scaffold offers orthogonal reactivity, enhanced fraction of sp3-hybridized carbons ( Fsp3​ ), and improved physicochemical properties. This whitepaper provides a comprehensive technical deconstruction of its molecular topography, physicochemical profile, and validated experimental protocols for its integration into drug discovery pipelines.

Molecular Architecture & Topography

Deconstructing the Spirocyclic Core

The structural genius of this molecule lies in its spiro[4.5]decane core, where a 5-membered pyrrolidine ring (Ring A) and a 6-membered morpholine ring (Ring B) intersect at a single sp3 -hybridized quaternary carbon (C5).

• Ring A (Pyrrolidine-like): Contains a secondary amine at the N2 position. Because it is unprotected, N2 serves as the primary nucleophilic vector for immediate derivatization (e.g., amidation, reductive amination, or SNAr reactions).

• Ring B (Morpholine-like): Contains an ether linkage at O9 and a tertiary amine at N6. The N6 position is shielded by a tert-butyloxycarbonyl (Boc) protecting group.

• Topological Vectorization: The spiro fusion at C3 of both the pyrrolidine and morpholine systems forces the exit vectors of N2 and N6 into a highly defined, rigid 3D spatial arrangement. This rigidity minimizes the entropic penalty upon target binding compared to flexible linear alkyl amines [2].

Topological mapping of the 9-oxa-2,6-diazaspiro[4.5]decane scaffold.

Physicochemical Profiling

The integration of the oxygen atom (O9) significantly lowers the overall lipophilicity (LogP) of the spirocycle compared to its all-carbon or pure diaza analogs, enhancing aqueous solubility. Below is a summary of its core quantitative parameters [3][4].

Parameter	Value / Identifier
Chemical Name	tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate
CAS Registry Number	1369142-71-1
Molecular Formula	C12H22N2O3
Molecular Weight	242.3147 g/mol
Monoisotopic Mass	242.16304 Da
SMILES	CC(C)(C)OC(=O)N1CCOCC12CCNC2
InChIKey	FZPWDLBSDBPVHO-UHFFFAOYSA-N
Base Ion Peak [M+H]+	243.17 m/z

Pharmacological Rationale: "Escape from Flatland"

Standard planar rings (like piperazine) often suffer from poor solubility, high off-target toxicity (such as hERG channel inhibition), and rapid metabolic clearance. By substituting a planar ring with the 9-oxa-2,6-diazaspiro[4.5]decane core, researchers achieve a higher Fsp3​ fraction.

Causality of Bioisosterism: The 3D spherical nature of the spirocycle disrupts the flat π−π stacking that typically leads to poor aqueous solubility in crystalline drug candidates. Furthermore, the steric bulk surrounding the basic amines often reduces the binding affinity to the hERG potassium channel, mitigating cardiotoxicity risks [1].

Pharmacological advantages of 3D spirocyclic bioisosteres over flat rings.

Experimental Protocol: Orthogonal Functionalization

The presence of the Boc group at N6 allows for an orthogonal protection strategy. The following self-validating protocol details the selective amidation of the N2 amine, followed by the liberation of the N6 amine for subsequent library generation.

Phase 1: Selective N2-Amidation

• Step 1: Dissolve tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate (1.0 eq) in anhydrous Dichloromethane (DCM) under a nitrogen atmosphere.

• Step 2: Add N,N -Diisopropylethylamine (DIPEA, 2.5 eq) and the target carboxylic acid (1.1 eq).

• Step 3: Cool the mixture to 0 °C and add HATU (1.2 eq) portion-wise. Allow the reaction to warm to room temperature and stir for 4 hours.

• Causality of Reagent Selection: HATU is explicitly chosen over standard carbodiimides (e.g., EDC) because the spirocyclic core imposes significant steric hindrance around the N2 amine. HATU generates a highly reactive HOAt ester intermediate that effectively overcomes this steric barrier, ensuring quantitative yields.

• Self-Validation Checkpoint: Monitor via LC-MS. The disappearance of the starting material peak ( m/z 243.1 [M+H]+ ) and the appearance of the desired amide mass confirms complete conversion. Do not proceed to Phase 2 until the 243.1 peak is entirely absent to prevent complex mixtures.

Phase 2: N6 Boc-Deprotection

• Step 4: Purify the Phase 1 intermediate via flash chromatography. Dissolve the purified intermediate in a minimal amount of DCM.

• Step 5: Add 4N HCl in Dioxane (10.0 eq) at room temperature. Stir for 2 hours.

• Causality of Reagent Selection: HCl in dioxane is prioritized over Trifluoroacetic Acid (TFA). Spirocyclic diamines form highly stable TFA salts that are notoriously difficult to break during basic workup, often leading to poor recovery. HCl yields a crystalline hydrochloride salt that is easily isolated.

• Step 6: Concentrate the reaction under reduced pressure and triturate with cold diethyl ether to precipitate the pure N6-free spirocycle hydrochloride salt.

Step-by-step orthogonal functionalization workflow for the spirocyclic scaffold.

Safety and Handling

According to standardized safety data [5], tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate is classified under standard GHS hazard categories:

• Skin Irrit. 2 (H315): Causes skin irritation.

• Eye Irrit. 2A (H319): Causes serious eye irritation.

• STOT SE 3 (H336): May cause drowsiness or dizziness.

Handling Protocol: Always manipulate the compound within a certified chemical fume hood. Utilize nitrile gloves and safety goggles. Due to the basic nature of the free N2 amine, the compound may slowly absorb atmospheric CO2​ to form carbamate salts; it must be stored tightly sealed under an inert gas (Argon or Nitrogen) at 2–8 °C.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success". Journal of Medicinal Chemistry, 52(21), 6752–6756. URL:[Link]

• Zheng, Y., et al. (2014). "Spirocyclic scaffolds in medicinal chemistry". Bioorganic & Medicinal Chemistry. URL:[Link]

• PubChemLite. "Tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate (C12H22N2O3)". Université du Luxembourg. URL:[Link]

• NextSDS. "Chemical substance information for tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate". URL: [Link]

Physicochemical Properties and Synthetic Utility of tert-Butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate in Modern Drug Discovery

Executive Summary: Escaping Flatland

In contemporary medicinal chemistry, the paradigm has shifted from planar, sp²-hybridized aromatic systems toward three-dimensional, sp³-rich architectures. This transition, often termed "escaping flatland," is driven by the need to improve the clinical success rates of drug candidates by enhancing their physicochemical properties and target selectivity[1]. Spirocyclic scaffolds, characterized by two rings fused at a single quaternary carbon atom, are at the forefront of this movement[2].

As a Senior Application Scientist, I present this technical whitepaper to dissect the physicochemical profile, structural causality, and synthetic utility of tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate . This specific spirocyclic building block serves as a highly privileged bioisostere for traditional piperazine and morpholine rings, offering orthogonal reactivity that streamlines the synthesis of complex therapeutics.

Structural Deconstruction & Physicochemical Profile

The utility of tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate stems from its unique structural topology. The molecule consists of a 5-membered pyrrolidine-like ring and a 6-membered morpholine-like ring, fused at a single spiro carbon (C5).

Quantitative Data Summary

The following table summarizes the core physicochemical and regulatory parameters of the scaffold, synthesized from verified supplier databases[3],[4].

Parameter	Value / Description
Chemical Name	tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate
CAS Number	1369142-71-1
Molecular Formula	C₁₂H₂₂N₂O₃
Molecular Weight	242.31 g/mol
SMILES String	CC(OC(N1C2(CNCC2)COCC1)=O)(C)C
Fraction sp³ (Fsp³)	0.92 (11 out of 12 carbons are sp³ hybridized)
Hazard Classifications	Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H336)

The Fsp³ Advantage

The exceptionally high Fraction of sp³ carbons (Fsp³ = 0.92) is the primary driver of this scaffold's value. High Fsp³ correlates directly with increased aqueous solubility and reduced promiscuity (off-target toxicity)[1]. By introducing an orthogonal geometric twist at the spiro center, the molecule disrupts the planar π-π stacking interactions that often cause flat aromatic drugs to aggregate and precipitate in aqueous media.

Caption: Pharmacological impact pathway of integrating the spirocyclic scaffold.

Mechanistic Rationale: Orthogonal Reactivity of the 2,6-Diaza System

A critical design feature of tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate is the strategic placement of the tert-butoxycarbonyl (Boc) protecting group at the N6 position .

The Causality of Steric Differentiation: In the spiro[4.5]decane system, the N6 nitrogen resides in the 6-membered ring and is directly adjacent to the quaternary spiro carbon (C5). This proximity creates immense steric hindrance around N6. Conversely, the N2 nitrogen in the 5-membered ring is separated from the spiro carbon by a methylene bridge (C1), making it significantly more accessible to electrophiles.

By pre-protecting the hindered N6 position with a Boc group, chemists are provided with a self-evident, orthogonal synthetic pathway. The highly reactive N2 can be functionalized first under mild conditions without competitive side reactions. Once N2 is elaborated, the Boc group is cleaved, allowing the chemist to force the functionalization of the hindered N6 position using more rigorous conditions (e.g., elevated temperatures, Buchwald-Hartwig cross-coupling).

Caption: Workflow illustrating the orthogonal functionalization of the spirocyclic core.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes the mechanistic rationale (the why) behind the experimental choice.

Protocol 1: Chemoselective N2-Reductive Amination

This protocol leverages the steric accessibility of the free N2 amine to couple it with an aldehyde.

• Iminium Formation: Dissolve tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate (1.0 equiv) in anhydrous 1,2-dichloroethane (DCE) (0.2 M). Add the target aldehyde (1.1 equiv) and glacial acetic acid (0.1 equiv).

  • Causality: DCE is chosen over dichloromethane (DCM) due to its higher boiling point and superior solubilization of the intermediate iminium species. The catalytic acetic acid accelerates iminium ion formation.

• Reduction: Stir at room temperature for 1 hour. Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv) in three portions over 15 minutes.

  • Causality: NaBH(OAc)₃ is a mild reducing agent that chemoselectively reduces the iminium ion without reducing the unreacted aldehyde. Adding it in portions controls the mild exotherm.

• Validation & Workup: Monitor the reaction via LC-MS. Upon consumption of the starting material (m/z 243 [M+H]⁺), quench the reaction with saturated aqueous NaHCO₃.

  • Causality: The basic quench neutralizes the acetic acid and hydrolyzes the boron complexes, ensuring the newly formed tertiary amine is completely free-based and partitions cleanly into the organic layer during extraction.

Protocol 2: Acid-Mediated N6-Boc Deprotection

Once N2 is functionalized, the N6 amine must be unmasked for the final assembly of the drug candidate.

• Acidic Cleavage: Dissolve the N2-functionalized intermediate in minimal DCM. Add 4M HCl in dioxane (10.0 equiv) dropwise at 0 °C, then warm to room temperature.

  • Causality: HCl in dioxane is explicitly chosen over Trifluoroacetic Acid (TFA). While TFA is common, it forms highly stable, lipophilic trifluoroacetate salts that are notoriously difficult to remove and can poison palladium catalysts in subsequent cross-coupling steps. HCl yields a crystalline hydrochloride salt that is easily handled.

• Validation: Monitor via LC-MS. The reaction is complete when the mass shifts by exactly -100 Da (loss of the Boc group: -C₄H₈ and -CO₂).

• Isolation: Concentrate the reaction mixture under reduced pressure. Triturate the resulting residue with cold diethyl ether to precipitate the pure N6-hydrochloride salt. Filter and dry under high vacuum.

Applications in Drug Discovery

The 9-oxa-2,6-diazaspiro[4.5]decane core is heavily utilized as a bioisostere to replace problematic rings in late-stage lead optimization. For instance, replacing a standard morpholine ring with this oxa-diaza spirocycle often results in a dramatic reduction of hERG channel inhibition (a major cardiovascular liability) due to the shielding of the basic nitrogen and the alteration of the molecule's overall vector[2]. Furthermore, the introduction of the spiro center blocks adjacent sites from Cytochrome P450 (CYP) mediated oxidative metabolism, significantly extending the in vivo half-life of the drug candidate[5].

Sources

• 1. The use of spirocyclic scaffolds in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. accelsci.com [accelsci.com]
• 4. nextsds.com [nextsds.com]
• 5. Discovery of novel 2,8-diazaspiro[4.5]decanes as orally active glycoprotein IIb-IIIa antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the ¹H and ¹³C NMR Reference Spectra of tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate

Introduction: The Structural Elucidation of a Novel Spirocyclic Scaffold

Tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate, with the CAS Number 1369142-71-1, represents a class of spirocyclic compounds of significant interest in medicinal chemistry and drug development.[1] The unique three-dimensional architecture of spiro-heterocycles offers a novel chemical space for the design of therapeutic agents with potentially improved pharmacological profiles. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural verification and characterization of such molecules. This guide provides a detailed analysis of the ¹H and ¹³C NMR spectra of this compound, offering a crucial reference for researchers engaged in its synthesis and application.

It is important to note that, at the time of this writing, publicly available, experimentally acquired NMR data for this specific molecule is limited. Therefore, the spectral data and assignments presented herein are based on high-quality computational predictions. This approach provides a robust and scientifically grounded framework for the interpretation of experimentally obtained spectra.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate in a standard solvent such as CDCl₃ is anticipated to exhibit a series of distinct signals corresponding to the non-equivalent protons in the molecule. The chemical shifts are influenced by the electronic environment of each proton, primarily the proximity to electronegative nitrogen and oxygen atoms, and the rigid conformational nature of the spirocyclic system.

Table 1: Predicted ¹H NMR Chemical Shifts and Assignments

Assigned Proton	Predicted Chemical Shift (ppm)	Multiplicity	Integration
H-1a, H-1b	3.65 - 3.80	m	2H
H-3a, H-3b	2.80 - 2.95	m	2H
H-4a, H-4b	2.65 - 2.80	m	2H
H-7a, H-7b	3.40 - 3.55	m	2H
H-8a, H-8b	1.60 - 1.75	m	2H
H-10a, H-10b	2.90 - 3.05	m	2H
-C(CH₃)₃	1.47	s	9H
-NH-	(variable, broad)	br s	1H

s = singlet, m = multiplet, br s = broad singlet

Interpretation of the Predicted ¹H NMR Spectrum

The most prominent feature in the predicted ¹H NMR spectrum is a sharp singlet at approximately 1.47 ppm, integrating to nine protons. This signal is characteristic of the tert-butyl protecting group, where all nine protons are chemically equivalent due to free rotation around the carbon-carbon single bonds.

The protons on the carbon atoms adjacent to the heteroatoms (oxygen and nitrogen) are expected to be deshielded and thus appear at lower field (higher ppm values). Specifically, the methylene protons at the C-1 and C-7 positions, being adjacent to both a nitrogen and the spiro-oxygen, are predicted to have the most downfield shifts among the aliphatic protons. The protons on the piperidine ring (C-7, C-8, C-10) and the pyrrolidine ring (C-1, C-3, C-4) that are alpha to a nitrogen atom will also exhibit downfield shifts. The geminal protons on each methylene group are likely to be diastereotopic due to the chiral nature of the spirocenter, leading to complex multiplet patterns (m). The signal for the N-H proton is expected to be a broad singlet, and its chemical shift can be highly variable depending on the solvent, concentration, and temperature.

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon environments in the molecule. For tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate, ten distinct carbon signals are predicted.

Table 2: Predicted ¹³C NMR Chemical Shifts and Assignments

Assigned Carbon	Predicted Chemical Shift (ppm)
C-1	68.5
C-3	45.2
C-4	52.8
C-5 (Spiro)	75.1
C-7	48.3
C-8	34.6
C-10	50.1
-C =O	154.9
-C (CH₃)₃	80.2
-C(C H₃)₃	28.6

Interpretation of the Predicted ¹³C NMR Spectrum

The predicted ¹³C NMR spectrum is characterized by several key signals. The carbonyl carbon of the tert-butoxycarbonyl (Boc) protecting group is expected to be the most downfield signal, around 154.9 ppm, due to the strong deshielding effect of the double-bonded oxygen and the adjacent nitrogen. The quaternary carbon of the tert-butyl group is predicted around 80.2 ppm, while the three equivalent methyl carbons will give a sharp signal at approximately 28.6 ppm.

The spiro carbon (C-5), being attached to two nitrogen atoms and an oxygen atom through the ring system, is predicted to have a chemical shift around 75.1 ppm. The carbons adjacent to the nitrogen atoms (C-1, C-4, C-7, C-10) are expected in the range of 45-70 ppm. The remaining aliphatic carbon of the piperidine ring (C-8) is predicted to be the most upfield of the ring carbons, at approximately 34.6 ppm.

Methodology for Experimental NMR Data Acquisition

For researchers seeking to acquire experimental NMR data for this compound, the following protocol provides a standardized starting point.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation:

  • Dissolve 5-10 mg of tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or CD₃OD). The choice of solvent should be based on the solubility of the compound and the desired resolution of the spectra.[2][3]

  • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Ensure the sample is free of particulate matter to avoid compromising the magnetic field homogeneity.

• Instrument Parameters:

  • Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for optimal signal dispersion.

  • Temperature: Standard ambient probe temperature (e.g., 298 K) is typically sufficient.

  • ¹H NMR:

    • Pulse sequence: A standard single-pulse experiment (e.g., 'zg30').

    • Acquisition time: 2-4 seconds.

    • Relaxation delay: 1-5 seconds.

    • Number of scans: 16-64, depending on the sample concentration.

  • ¹³C NMR:

    • Pulse sequence: A proton-decoupled single-pulse experiment with NOE (e.g., 'zgpg30').

    • Acquisition time: 1-2 seconds.

    • Relaxation delay: 2-5 seconds.

    • Number of scans: 1024 or more, as ¹³C has a low natural abundance.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum manually or automatically.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal reference (e.g., CHCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).[2]

  • Integrate the signals in the ¹H NMR spectrum.

Visualizing the Molecular Structure and Atom Numbering

A clear and consistent atom numbering scheme is crucial for accurate spectral assignment. The following diagram illustrates the structure of tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate with the numbering used in this guide.

Caption: Molecular structure of tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate with atom numbering.

Conclusion and Future Perspectives

This technical guide provides a foundational reference for the ¹H and ¹³C NMR spectra of tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate based on computational predictions. The presented data and interpretations will aid researchers in the structural verification and purity assessment of this important spirocyclic scaffold. As this compound and its derivatives continue to be explored in drug discovery programs, the experimental validation of these predicted spectra will be a critical step. Further two-dimensional NMR experiments, such as COSY, HSQC, and HMBC, will be invaluable for the definitive assignment of all proton and carbon signals and for confirming the connectivity of the molecular framework.

References

• Guan, Y., Sowndarya, S. S. V., Gallegos, L. C., St. John, P. C., & Paton, R. S. (2021). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. Chemical Science, 12(36), 12012–12026.

• NextSDS. (n.d.). tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate. Retrieved from [Link]

• ChemAxon. (n.d.). NMR Predictor. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• University of Colorado Boulder. (n.d.). Notes on NMR Solvents. Retrieved from a local university resource on NMR solvents.

• American Chemical Society. (n.d.). NMR Guidelines for ACS Journals. Retrieved from [Link]

• Nanalysis Corp. (2024, February 29). Guide: Preparing a Sample for NMR analysis – Part I. Retrieved from [Link]

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

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• 2. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 3. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis [nanalysis.com]

Conformational Analysis of Boc-Protected Diazaspirodecane Derivatives: A Technical Guide for Medicinal Chemists

The Spirocyclic Paradigm in Modern Drug Discovery

In the pursuit of optimized pharmacokinetic profiles, medicinal chemists are increasingly transitioning from flat, sp2 -hybridized heterocycles to sp3 -rich three-dimensional scaffolds. Diazaspirodecane derivatives (e.g., 2,8-diazaspiro[4.5]decane and 2,7-diazaspiro[4.4]nonane) have emerged as privileged conformationally restricted bioisosteres for piperazine[1]. By introducing a spirocyclic center, these scaffolds effectively lower the lipophilicity (logD) of the parent molecule while projecting pharmacophoric vectors at a rigid 90° orthogonal twist[1].

During library synthesis and structural optimization, these secondary amines are almost universally protected using a tert-butyloxycarbonyl (Boc) group[2]. However, as a Senior Application Scientist, I frequently observe that the introduction of the Boc group fundamentally complicates the conformational landscape of the spirocycle, leading to analytical misinterpretations that can derail a drug development pipeline.

The Causality of Conformational Complexity: N-Boc Rotamers

The Boc protecting group is not merely a passive steric shield; it actively dictates the 3D geometry of the diazaspirodecane core. The causality of this behavior stems from quantum mechanical resonance: the lone pair of electrons on the spiro-nitrogen delocalizes into the adjacent carbamate carbonyl[3].

This delocalization imparts significant partial double-bond character to the C–N bond, restricting free rotation. Consequently, the molecule becomes trapped in a dynamic equilibrium of syn (Z) and anti (E) rotamers[3]. Because the energy barrier to this rotation ( ΔG‡ ) typically ranges from 15 to 20 kcal/mol, the interconversion between the two states is slow on the NMR timescale at ambient temperature (298 K)[3].

This slow exchange manifests as duplicated, complex signals in 1 H and 13 C NMR spectra. Inexperienced researchers routinely and erroneously mischaracterize these split signals as the presence of diastereomeric impurities or structural isomers[4].

Conformational energy landscape of the carbamate C-N bond rotation in Boc-protected amines.

Data Presentation: Structural & Analytical Impact

To accurately identify N-Boc rotamers in diazaspirodecane systems, one must understand both the physicochemical shifts induced by the scaffold and the diagnostic NMR markers of the rotameric state.

Table 1: Physicochemical Impact of Spirocyclic Substitution vs. Piperazine

Scaffold Type	Representative Core	Relative logD Impact	3D Vector Projection	Typical N-Boc State
Monocyclic	Piperazine	Baseline	Linear / Equatorial	Fast exchange / Averaged
Spirocyclic	2,8-Diazaspiro[4.5]decane	Lowered (-0.5 to -1.0)	90° Orthogonal Twist	Slow exchange (Distinct Rotamers)

Table 2: Diagnostic NMR Shifts for Boc-Diazaspirodecane Rotamers (at 298 K)

Proton/Carbon Environment	State	Typical Chemical Shift ( δ , ppm)	Peak Multiplicity
Boc tert-butyl ( 1 H)	Syn / Anti Mixture	1.40 / 1.42	Two distinct singlets (~1:1 to 3:1 ratio)
Spiro α -CH 2​ ( 1 H)	Syn / Anti Mixture	3.15 / 3.30	Complex overlapping multiplets
Carbamate C=O ( 13 C)	Syn / Anti Mixture	154.5 / 154.8	Two distinct singlets

Self-Validating Experimental Protocols

To maintain rigorous scientific integrity, any analytical observation of doubled peaks must be challenged through a self-validating system. If a spectrum exhibits splitting, we must perturb the thermodynamic environment to observe a predictable response[4].

Protocol A: Variable-Temperature (VT) NMR Coalescence Assay

Variable-Temperature (VT) NMR is the definitive technique for validating rotamers[3]. By applying thermal energy, the exchange rate between the syn and anti states accelerates. Once the exchange rate exceeds the frequency difference between the two states, the signals coalesce into a single, time-averaged peak.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15–20 mg of the Boc-protected diazaspirodecane in 0.6 mL of a high-boiling deuterated solvent (e.g., DMSO- d6​ or Toluene- d8​ ).

• Baseline Acquisition: Acquire standard 1 H and 13 C spectra at 298 K. Identify the split signals corresponding to the Boc tert-butyl group and the α -protons of the spiro ring.

• Thermal Titration: Increase the NMR probe temperature in 10 K increments (e.g., 310 K, 320 K, 330 K, up to 360 K). Allow exactly 5 minutes for thermal equilibration at each step before acquiring the spectrum.

• Coalescence Observation: Document the coalescence temperature ( Tc​ ) where the distinct rotamer peaks merge into a broad singlet.

• Reversibility Check (Critical Validation): Cool the sample back to 298 K and re-acquire the spectrum. The signals must split again into their original ratio. If they remain a singlet or show new peaks, the compound underwent thermal degradation, and the initial peaks were likely static impurities rather than dynamic rotamers.

Logical workflow for distinguishing N-Boc rotamers from static diastereomers using VT-NMR.

Protocol B: Computational Validation via DFT

To complement empirical NMR data, Density Functional Theory (DFT) provides a mathematical validation of the rotational energy barrier[3].

Step-by-Step Methodology:

• Conformational Search: Perform a molecular mechanics (e.g., OPLS4 force field) conformational search to identify the lowest energy spiro-ring puckers for both the syn and anti N-Boc states.

• Geometry Optimization: Optimize the lowest energy conformers using DFT at the B3LYP/6-31G(d,p) level of theory in a simulated solvent model (e.g., PCM for DMSO).

• Transition State Search: Perform a Synchronous Transit-Guided Quasi-Newton (QST2 or QST3) transition state search between the optimized syn and anti geometries.

• Frequency Validation: Run a vibrational frequency calculation on the resulting transition state. The presence of exactly one imaginary frequency corresponding to the C–N bond rotation validates the transition state, allowing for the precise calculation of ΔG‡ .

References

• Title: Rotamers or Diastereomers?
• Title: An Experimental and in Situ IR Spectroscopic Study of the Lithiation–Substitution of N-Boc-2-phenylpyrrolidine and -piperidine Source: ACS Publications URL
• Source: PubMed Central (PMC)
• Title: Structure–Activity Studies of 3,9-Diazaspiro[5.

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• 4. researchgate.net [researchgate.net]

Comprehensive Analytical Profiling of tert-Butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate: Exact Mass, Molecular Weight, and Structural Validation

Target Audience: Analytical Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Analytical Guide

Executive Summary

The compound tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate (CAS: 1369142-71-1) is a highly specialized spirocyclic scaffold increasingly utilized in modern medicinal chemistry[1]. As drug discovery pivots away from flat, planar heterocycles (like piperazines) toward complex, three-dimensional architectures, spirocycles offer enhanced fraction sp3 ( Fsp3​ ) character. This architectural shift improves metabolic stability, solubility, and target selectivity. This whitepaper establishes the definitive analytical profile of this compound, detailing the critical distinction between its stoichiometric molecular weight and its monoisotopic exact mass, while providing self-validating protocols for structural confirmation.

Chemical Identity & Pharmacological Rationale

The molecular architecture of tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate consists of a [4.5] spiro ring system. This nomenclature dictates that a 5-membered ring and a 6-membered ring are orthogonally fused at a single quaternary spiro carbon.

• 9-oxa-2,6-diaza: Indicates the precise heteroatom placement—an oxygen atom at position 9, and nitrogen atoms at positions 2 and 6.

• 6-carboxylate: Denotes the presence of a tert-butyloxycarbonyl (Boc) protecting group on the nitrogen at position 6, a standard moiety used to prevent unwanted side reactions during parallel synthesis[2].

The causality behind selecting this specific scaffold lies in bioisosteric replacement. Traditional planar amines often suffer from rapid cytochrome P450-mediated metabolism and poor off-target toxicity profiles. By incorporating a rigid, oxygen-containing spirocycle, chemists introduce steric bulk and alter the basicity ( pKa​ ) of the secondary amine, directly mitigating these liabilities.

Pharmacological rationale for utilizing spirocyclic bioisosteres in drug discovery.

Theoretical Mass & Molecular Weight Profiling

A critical failure point in analytical workflows is the conflation of molecular weight and exact mass.

• Molecular Weight (242.3147 g/mol ): Calculated using the abundance-weighted average atomic masses of elements found in nature[1]. This value is strictly macroscopic and must be used exclusively for calculating molarity, yields, or stoichiometric equivalents during chemical synthesis.

• Monoisotopic Exact Mass (242.16304 Da): High-Resolution Mass Spectrometry (HRMS) does not measure averages; it measures the mass-to-charge ratio ( m/z ) of individual isotopic species[3]. Therefore, the exact mass—calculated using only the most abundant primary isotopes ( 12C , 1H , 14N , 16O )—is the mandatory target value for mass spectrometry workflows.

Table 1: Chemical Identifiers and Baseline Properties

Property	Value
Chemical Name	tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate
CAS Number	1369142-71-1
EC Number	961-561-3
Molecular Formula	C₁₂H₂₂N₂O₃
Molecular Weight	242.3147 g/mol
Monoisotopic Exact Mass	242.16304 Da
SMILES	CC(OC(N1C2(CNCC2)COCC1)=O)(C)C

Table 2: Expected HRMS Adducts (Positive Ion Mode)

Because the compound contains a highly basic secondary amine at position 2, it readily accepts a proton in acidic environments.

Ion Species	Formula	Theoretical Exact Mass ( m/z )
Neutral Molecule	C₁₂H₂₂N₂O₃	242.16304
Protonated [M+H]⁺	[C₁₂H₂₃N₂O₃]⁺	243.17032
Sodium Adduct[M+Na]⁺	[C₁₂H₂₂N₂O₃Na]⁺	265.15281
Potassium Adduct [M+K]⁺	[C₁₂H₂₂N₂O₃K]⁺	281.12675

Analytical Methodology I: HRMS Exact Mass Determination Protocol

To verify the identity of tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate[4], a High-Resolution Mass Spectrometry (HRMS) protocol utilizing an Orbitrap or Q-TOF analyzer is required.

Self-Validating System: This protocol incorporates a continuous infusion of a lock mass (e.g., Leucine Enkephalin, [M+H]⁺ = 556.2765). The data acquisition system dynamically corrects the m/z axis in real-time. If the lock mass deviates by >2 ppm during the run, the system automatically flags the spectra as invalid, ensuring that the target compound's mass accuracy ( Δm<5 ppm) is strictly reliable.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the analyte in MS-grade Acetonitrile/Water (50:50, v/v) to achieve a final concentration of 0.1 mg/mL.

  • Causality: This concentration prevents detector saturation and minimizes the formation of complex multimeric adducts (e.g., [2M+H]⁺) that complicate spectral interpretation.

• Mobile Phase Modification: Add 0.1% Formic Acid to the solvent mixture.

  • Causality: Formic acid acts as a proton donor. It ensures the complete protonation of the secondary amine, driving the equilibrium toward the[M+H]⁺ pseudo-molecular ion, thereby maximizing ionization efficiency in Positive Electrospray Ionization (ESI+) mode.

• Ionization & Acquisition: Inject 1 µL into the ESI source. Set the capillary voltage to 3.0 kV and the desolvation temperature to 350°C. Acquire data over an m/z range of 100–1000.

• Data Processing: Extract the exact mass chromatogram at m/z 243.17032. Calculate the mass error ( Δm ).

  • Validation Metric: Δm=Theoretical MassMeasured Mass−Theoretical Mass​×106 . The result must be ≤5 ppm to confirm chemical identity.

Workflow for HRMS exact mass determination with self-validating lock mass correction.

Analytical Methodology II: LC-MS and NMR Structural Validation

While HRMS confirms the elemental composition, structural connectivity must be validated via orthogonal techniques[4].

LC-MS Fragmentation (MS/MS)

Subjecting the [M+H]⁺ ion ( m/z 243.17) to Higher-energy C-trap Dissociation (HCD) at a normalized collision energy of 25-30 eV will yield diagnostic fragments.

• Diagnostic Loss of Boc: The most thermodynamically favorable fragmentation pathway is the neutral loss of the tert-butyloxycarbonyl group. This manifests as a loss of isobutylene (56 Da) and carbon dioxide (44 Da), resulting in a prominent fragment peak at m/z 143.11 . Observing this fragment definitively confirms the presence of the Boc-protected amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

For structural validation, ¹H and ¹³C NMR spectroscopy is employed.

• Protocol: Dissolve 5 mg of the compound in 0.5 mL of deuterated chloroform (CDCl₃).

• Causality for Solvent Choice: Using a deuterated solvent is twofold: it provides a deuterium lock signal for magnetic field stabilization, and it prevents the massive solvent proton signal from obscuring the analyte's resonances.

• Diagnostic Signals: The tert-butyl group will present as a strong, distinct 9-proton singlet around δ 1.40–1.45 ppm. The spirocyclic core will present complex multiplets between δ 2.50 and 3.80 ppm, corresponding to the methylene protons adjacent to the nitrogen and oxygen heteroatoms.

Conclusion

The rigorous analytical profiling of tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate requires a clear delineation between its macroscopic molecular weight (242.3147 g/mol ) and its microscopic exact mass (242.16304 Da). By employing self-validating HRMS protocols with internal lock-mass correction and orthogonal MS/MS fragmentation profiling, researchers can definitively confirm the integrity of this critical spirocyclic bioisostere prior to its deployment in complex drug discovery campaigns.

References

1.[3] compound_molecular_formula:C12H22N2O3 - Explore - PubChemLite Source: uni.lu URL:

2.[1] 1369142-71-1 - Accel Scientific Source: accelsci.com URL:

3.[2] tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate - NextSDS Source: nextsds.com URL:

4.[4] 1369142-71-1|tert-Butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate - BLDpharm Source: bldpharm.com URL:

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• 4. 1369142-71-1|tert-Butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate|BLD Pharm [bldpharm.com]

Protocols & Analytical Methods

Application Note: Protocol for Boc Deprotection of tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate

For: Researchers, scientists, and drug development professionals.

Introduction

The 9-Oxa-2,6-diazaspiro[4.5]decane scaffold is a valuable heterocyclic motif in medicinal chemistry, offering a unique three-dimensional architecture for the development of novel therapeutic agents. The strategic protection and deprotection of the amine functionalities are critical steps in the synthesis of derivatives based on this core structure. The tert-butyloxycarbonyl (Boc) group is a widely employed protecting group for the amine at the 6-position due to its stability under various reaction conditions and its facile cleavage under acidic conditions.[1] This application note provides a detailed protocol for the acidic deprotection of tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate to yield the corresponding free secondary amine, 9-Oxa-2,6-diazaspiro[4.5]decane. Two common and effective acidic reagents, trifluoroacetic acid (TFA) and hydrochloric acid (HCl) in dioxane, will be discussed.[2][3]

Chemical Reaction and Mechanism

The acid-catalyzed deprotection of a Boc-protected amine proceeds through a well-established mechanism. The reaction is initiated by the protonation of the carbonyl oxygen of the Boc group by a strong acid.[1][4] This protonation enhances the electrophilicity of the carbonyl carbon, leading to the cleavage of the tert-butyl-oxygen bond to form a stable tert-butyl cation and a carbamic acid intermediate. The carbamic acid is unstable and readily undergoes decarboxylation to afford the free amine and carbon dioxide.[2] The liberated amine is subsequently protonated by the excess acid to form the corresponding ammonium salt.

Experimental Protocols

This section outlines two representative protocols for the Boc deprotection of tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate. The choice between TFA and HCl in dioxane often depends on the substrate's sensitivity to the specific acid and the desired salt form of the final product.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This protocol is a robust and widely used method for Boc deprotection.[1]

Materials and Reagents:

Reagent/Material	Grade	Supplier
tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate	≥95%	Various
Dichloromethane (DCM), anhydrous	ACS Grade	Various
Trifluoroacetic acid (TFA)	Reagent Grade, ≥99%	Various
Saturated aqueous sodium bicarbonate (NaHCO₃) solution	Laboratory Grade	Prepared in-house
Brine (saturated aqueous NaCl solution)	Laboratory Grade	Prepared in-house
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)	ACS Grade	Various
Diethyl ether, anhydrous	ACS Grade	Various

Step-by-Step Procedure:

• Dissolution: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate (1.0 equiv.) in anhydrous dichloromethane (DCM) to a concentration of 0.1–0.5 M.

• Acid Addition: Cool the solution to 0 °C in an ice bath. Slowly add trifluoroacetic acid (TFA) (10-20 equiv.) dropwise to the stirred solution. A common ratio is a 1:1 mixture of DCM:TFA (v/v).[1]

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1-4 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is completely consumed.

• Work-up (for isolation of the TFA salt):

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove DCM and excess TFA.

  • To ensure complete removal of residual TFA, co-evaporate the residue with toluene (2-3 times). The resulting TFA salt of 9-Oxa-2,6-diazaspiro[4.5]decane can often be used directly in subsequent steps.

• Work-up (for isolation of the free amine):

  • After concentrating the reaction mixture, dissolve the residue in DCM.

  • Carefully wash the organic layer with a saturated aqueous solution of NaHCO₃ to neutralize the excess TFA. Caution: CO₂ evolution will cause pressure build-up.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude 9-Oxa-2,6-diazaspiro[4.5]decane.

• Purification: If necessary, the crude product can be purified by column chromatography on silica gel or by crystallization.

Protocol 2: Deprotection using Hydrochloric Acid (HCl) in 1,4-Dioxane

This method is also highly effective and often preferred when a hydrochloride salt of the product is desired.[3][5]

Materials and Reagents:

Reagent/Material	Grade	Supplier
tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate	≥95%	Various
4 M HCl in 1,4-Dioxane	Reagent Grade	Various
Diethyl ether, anhydrous	ACS Grade	Various

Step-by-Step Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, add tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate (1.0 equiv.).

• Acid Addition: Add a 4 M solution of HCl in 1,4-dioxane (5-10 equiv. of HCl).

• Reaction: Stir the resulting solution or suspension at room temperature for 1-4 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Product Isolation:

  • Upon completion of the reaction, the hydrochloride salt of 9-Oxa-2,6-diazaspiro[4.5]decane may precipitate out of the solution.

  • If a precipitate has formed, collect the solid by filtration, wash it with cold, anhydrous diethyl ether, and dry it under vacuum.

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure. Triturate the residue with anhydrous diethyl ether to induce precipitation of the hydrochloride salt. Collect the solid by filtration, wash with diethyl ether, and dry under vacuum.

Visualization of the Experimental Workflow

Caption: Workflow for the Boc deprotection of tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate.

Product Characterization

The deprotected product, 9-Oxa-2,6-diazaspiro[4.5]decane, can be characterized by standard analytical techniques.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methylene protons of the piperidine and morpholine-like rings. The absence of the large singlet corresponding to the tert-butyl group (around 1.4 ppm) confirms the removal of the Boc group.

• ¹³C NMR: The carbon NMR spectrum should show the absence of the quaternary carbon and the methyl carbons of the Boc group (around 80 ppm and 28 ppm, respectively).

• Mass Spectrometry: The mass spectrum should show the molecular ion peak corresponding to the deprotected product (C₈H₁₆N₂O, MW: 156.23 g/mol ).

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	Insufficient acid, short reaction time, or low temperature.	Increase the equivalents of acid, prolong the reaction time, or allow the reaction to proceed at room temperature. For sterically hindered substrates, gentle warming (e.g., to 40 °C) may be necessary.
Formation of Side Products	The tert-butyl cation can alkylate nucleophilic sites on the molecule or the solvent.	Add a scavenger such as triethylsilane (TES) or anisole to the reaction mixture to trap the tert-butyl cation.
Difficult Product Isolation	The product may be highly soluble in the work-up solvents.	If the product is a salt, try precipitation with a less polar solvent like diethyl ether or hexanes. If it is the free base, consider salt formation to facilitate precipitation.

Safety Precautions

• Trifluoroacetic acid (TFA) is a strong, corrosive acid. Handle it with extreme care in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• 4 M HCl in 1,4-Dioxane is also a corrosive and toxic reagent. 1,4-Dioxane is a suspected carcinogen. All manipulations should be performed in a fume hood.

• The deprotection reaction generates carbon dioxide gas , which can cause pressure build-up in a closed system. Ensure the reaction vessel is not sealed.

• During the neutralization step with sodium bicarbonate, be aware of vigorous gas evolution and perform the addition slowly.

References

• BenchChem. (2025). Application Notes and Protocols: Deprotection of Boc-eda-ET using HCl in Dioxane.

• Common Organic Chemistry. (n.d.). Boc Deprotection - HCl. Retrieved from [Link]

• Google Patents. (2019). CN106588899B - 6- oxaspiro [4.5] decane analog derivative, preparation method and its application in medicine that pyridyl group replaces.
• BenchChem. (2025). Application Notes and Protocols: Boc Deprotection Using Trifluoroacetic Acid (TFA).
• BenchChem. (2025). selective deprotection of Boc amines in the presence of other protecting groups.

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

• MDPI. (2022, November 19). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Retrieved from [Link]

• PubMed. (2005). Rapid deprotection of N-Boc amines by TFA combined with freebase generation using basic ion-exchange resins. Retrieved from [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (2025, December 26). N-BOC-piperidine-4-carboxylic Acid: A Key Enabler for Chemical Research. Retrieved from [Link]

• ResearchGate. (n.d.). The synthetic methods of oxa‐azaspiro[4.5]decane derivatives and our approach. Retrieved from [Link]

• PubMed. (2001, October 15). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Retrieved from [Link]

• Google Patents. (2021). EP3354649B1 - Oxa spiro derivative, preparation method therefor, and applications thereof in medicines.
• Google Patents. (1992). US5118687A - 1-oxa-2-oxo-8-azaspiro(4,5)decane derivatives, pharmaceutical compositions containing them and process for preparing same.

• PubChem. (n.d.). 1-Azaspiro[4.5]decane. Retrieved from [Link]

• Scribd. (n.d.). Rapid N-Boc Deprotection with TFA. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (2014, August 7). One-step Synthesis of diazaspiro[4.5]decane Scaffolds With Exocyclic Double Bonds. Retrieved from [Link]

• FULIR. (2017, June 8). Solvent-Free Mechanochemical Deprotection of N-Boc Group. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H-NMR spectra of D[4.5] C-O-C ester. The GC chromatogram shows 1 peak.... Retrieved from [Link]

• ACS Publications. (2019, January 8). Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. Retrieved from [Link]

• PubChem. (n.d.). 9-Oxa-6-azaspiro[4.5]decane. Retrieved from [Link]

• Universitat Autònoma de Barcelona Research Portal. (1993, January 1). 13>C NMR assignments of 1‐oxaspiro[4.5]decan‐2‐ones and 1‐oxaspiro[4.5] decanes. Retrieved from [Link]

• Google Patents. (2021). WO2018087602A1 - Resolution of optically active diazaspiro[4.5]decane derivatives.
• Google Patents. (2020). CN111518015A - Preparation method of tert-butyl-8-oxylidene-2-azaspiro [4.5] decane-2-formic acid ester.

• SpectraBase. (n.d.). 1,4-Dioxaspiro[4.5]decane-6-propanol, .gamma.,9-dimethyl-, acetate - Optional[13C NMR]. Retrieved from [Link]

• Chemspace. (n.d.). 9-(2,5-dimethyl-1,3-oxazole-4-carbonyl)-2,6-dioxa-9-azaspiro[4.5]decane. Retrieved from [Link]

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• 5. Boc Deprotection - HCl [commonorganicchemistry.com]

Application Note: Strategies for Amide Coupling with the Sterically Hindered Secondary Amine, tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate

Abstract

Amide bond formation is a cornerstone of medicinal chemistry and drug development.[1][2] However, coupling reactions involving sterically hindered secondary amines present significant synthetic challenges, often resulting in low yields and undesired side reactions.[3][4] This application note provides a detailed guide for researchers tackling the amide coupling of tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate, a substrate characterized by a sterically encumbered secondary amine. We explore the selection of optimal coupling reagents, bases, and reaction conditions, and present a robust, optimized protocol. This guide aims to equip scientists with the necessary insights to overcome the challenges associated with this and structurally similar scaffolds.

Introduction: The Challenge of Hindered Amines

The formation of an amide bond via the condensation of a carboxylic acid and an amine is a kinetically slow process that requires activation of the carboxylic acid.[5][6] While numerous coupling reagents have been developed for this purpose, their efficacy can be dramatically reduced when one of the coupling partners is sterically hindered or electronically deactivated.[3][7]

The substrate, tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate, contains a secondary amine that is part of a spirocyclic system and is adjacent to a bulky tert-butoxycarbonyl (Boc) protecting group. This structural arrangement presents a significant steric barrier to the approach of an activated carboxylic acid, making standard coupling conditions potentially inefficient.[4] Therefore, a careful selection of reagents is paramount to achieving high conversion and yield.

Mechanism and Reagent Selection

The general mechanism for most amide coupling reactions involves two key steps:

• Activation of the Carboxylic Acid: The coupling reagent reacts with the carboxylic acid to form a highly reactive intermediate (e.g., an active ester).

• Nucleophilic Attack: The amine attacks the activated carbonyl carbon, forming a tetrahedral intermediate that subsequently collapses to the stable amide bond, releasing the coupling agent byproduct.[8]

For sterically hindered amines, the choice of coupling reagent is critical. Reagents that generate highly reactive, yet stable, activated intermediates are preferred.

Coupling Reagents

• Uronium/Aminium Salts (HATU, HBTU): Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) are renowned for their high efficiency, rapid kinetics, and resistance to racemization, making them particularly effective for challenging couplings.[8][9] HATU activates carboxylic acids by forming a highly reactive OAt-active ester.[5][8]

• Carbodiimides (EDC, DCC): 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a popular choice due to its water-soluble urea byproduct, which simplifies purification.[5][10] However, for hindered substrates, EDC is almost always used with an additive like 1-hydroxybenzotriazole (HOBt) or 7-aza-1-hydroxybenzotriazole (HOAt) to form a more reactive intermediate and suppress side reactions.[5][10][11]

• Phosphonium Salts (PyBOP): These reagents are also very effective for difficult couplings but are often more expensive.

• Propanephosphonic Anhydride (T3P®): T3P® is a versatile and "green" coupling reagent known for its high efficiency, low epimerization risk, and simple workup, as its byproducts are water-soluble.[12][13][14] It is particularly effective for sterically demanding substrates.[10]

The Role of the Base

A non-nucleophilic organic base is essential to deprotonate the carboxylic acid and neutralize protons released during the reaction.[15]

• N,N-Diisopropylethylamine (DIPEA): Often the base of choice. Its significant steric bulk prevents it from acting as a nucleophile, minimizing potential side reactions.[16][17]

• Triethylamine (TEA): While also common, TEA is less sterically hindered and more nucleophilic than DIPEA, which can sometimes lead to undesired byproducts.[16][17] For challenging substrates where every side reaction can impact yield, DIPEA is generally the superior choice.[15]

Screening of Reaction Conditions

To determine the optimal conditions for coupling a generic carboxylic acid (R-COOH) with tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate, a screening of various coupling reagents and bases was performed. The reactions were monitored by LC-MS for conversion of the starting amine.

Entry	Coupling Reagent (eq.)	Additive (eq.)	Base (eq.)	Solvent	Temp.	Time (h)	Conversion (%)	Notes
1	EDC (1.2)	HOBt (1.2)	DIPEA (2.5)	DMF	RT	18	65	Sluggish conversion
2	EDC (1.2)	HOAt (1.2)	DIPEA (2.5)	DMF	RT	18	75	Improved reactivity with HOAt
3	T3P® (1.5)	-	DIPEA (3.0)	EtOAc	RT	12	88	Clean reaction, easy workup
4	HATU (1.2)	-	DIPEA (2.5)	DMF	RT	4	>95	Fast, high conversion
5	HATU (1.2)	-	TEA (2.5)	DMF	RT	4	90	Slightly lower conversion than DIPEA

Optimized Protocol using HATU

This protocol describes a general procedure for the efficient coupling of a carboxylic acid to tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate using HATU.

Materials

• Carboxylic Acid (1.0 eq.)

• tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate (1.0 eq.)

• HATU (1.2 eq.)

• DIPEA (2.5 eq.)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• Saturated aqueous NaHCO₃ solution

• Saturated aqueous NH₄Cl solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Nitrogen or Argon gas supply

Experimental Workflow

Figure 1. Experimental workflow for HATU-mediated amide coupling.

Step-by-Step Procedure

• Preparation: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add the carboxylic acid (1.0 eq.) and tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate (1.0 eq.).

• Solvent Addition: Add anhydrous DMF to achieve a concentration of approximately 0.1-0.2 M. Stir the mixture until all solids are dissolved.

• Base Addition: Add DIPEA (2.5 eq.) to the stirred solution.

• Activation: Add HATU (1.2 eq.) in one portion. The solution may change color. Allow the mixture to stir at room temperature for 15-30 minutes to ensure pre-activation of the carboxylic acid.[18]

• Reaction: Continue stirring the reaction at room temperature.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting amine is consumed (typically 2-6 hours).

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate. Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NH₄Cl (to remove excess base), saturated aqueous NaHCO₃ (to remove unreacted acid and HOAt byproduct), and brine.[8]

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired amide product.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Ineffective coupling reagent. 2. Deactivated reagents (moisture). 3. Insufficient base.	1. Switch to a more potent reagent like HATU or T3P®.[4] 2. Use fresh, anhydrous solvents and reagents. Ensure glassware is oven-dried.[18] 3. Ensure sufficient base is used, especially if the amine is provided as a salt.
Reaction Stalls	1. Steric hindrance is too great for RT. 2. Low concentration.	1. Gently heat the reaction to 40-50 °C.[19] 2. Increase the concentration to 0.5 M.
Side Product Formation	1. Base is acting as a nucleophile. 2. Racemization of chiral carboxylic acid.	1. Use a more hindered base like DIPEA or 2,4,6-collidine instead of TEA.[15] 2. Use HATU or EDC/HOAt which are known to suppress racemization. Run the reaction at 0 °C.[8]
Difficult Purification	1. Byproducts from coupling reagent.	1. Use a reagent with water-soluble byproducts like EDC or T3P® to simplify aqueous workup.[13][20]

Conclusion

The amide coupling of the sterically demanding secondary amine tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate requires careful consideration of reaction conditions. Standard protocols may prove inefficient. The use of a potent uronium salt coupling reagent such as HATU , in combination with a non-nucleophilic, sterically hindered base like DIPEA , provides a rapid and high-yielding route to the desired amide products. For a more cost-effective and environmentally friendly alternative, T3P® also demonstrates excellent performance. By following the optimized protocol and troubleshooting guide presented here, researchers can confidently approach the synthesis of amide derivatives of this challenging spirocyclic scaffold.

References

• Vertex AI Search. (n.d.). Advances in Metal‐Free Transamidation: A Sustainable Approach to Amide Bond Formation.
• Vertex AI Search. (n.d.). Amide Bond Formation Strategies: Latest Advances on a Dateless Transformation.
• Scribd. (n.d.). Latest Advances in Amide Bond Formation.
• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism (EDC + HOBt).
• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - T3P.
• BenchChem. (2025). Choosing a Base for HATU Coupling: A Comparative Analysis of DIPEA and Triethylamine.
• BenchChem. (2025). Application Notes: Standard Protocol for HATU Coupling in Solution Phase.
• BenchChem. (2025). Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines.
• PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• BenchChem. (n.d.). Application Notes and Protocols for Amide Bond Formation using EDC and HATU.
• YouTube. (2024, October 26). T3P I Propanephosphonic anhydride I T3P reagent I #amide bond I Peptide coupling #peptides.
• RSC Publishing. (n.d.). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry.
• Reddit. (2023, April 28). Does using DIPEA in a peptide coupling reaction that different from TEA?.
• AMRI. (n.d.). WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE.
• University of Southern Denmark. (2015, November 5). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates.
• BenchChem. (n.d.). Challenges in amide coupling with sterically hindered 3,3-Difluorocyclopentanamine.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Spiral. (n.d.). FULL PAPER Propylphosphonic Anhydride (T3P®) as Coupling Reagent for Solid-Phase Peptide Synthesis.
• ACS Publications. (2018, January 22). Formation of 2-Imino Benzo[e]-1,3-oxazin-4-ones from Reactions of Salicylic Acids and Anilines with HATU: Mechanistic and Synthetic Studies.
• Xinggao Chemical. (2025, May 22). What Is The Difference between Triethylamine And DIPEA?.
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
• Chemistry Steps. (2025, November 29). Amides from Carboxylic Acids-DCC and EDC Coupling.
• ResearchGate. (2018, June 14). Why HATU is not working in a coupling reaction between [2,2'-bipyridine]-6-carboxylic acid and butyl amine in DCM as solvent?.

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• 3. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
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Application Note: tert-Butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate as a Next-Generation Piperazine Bioisostere

Document Type: Technical Application Note & Experimental Protocol Target Audience: Medicinal Chemists, Lead Optimization Scientists, and Drug Development Professionals Compound: tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate (CAS: 1369142-71-1)

Introduction & Strategic Rationale

For decades, the piperazine ring has been a ubiquitous structural motif in medicinal chemistry, featured in over 100 approved drugs. However, the traditional flat, highly basic piperazine core carries significant developability liabilities, including rapid CYP450-mediated N-dealkylation, high hERG channel affinity (cardiotoxicity), and saturated intellectual property (IP) spaces[1].

To overcome these limitations, the concept of "escaping from flatland" has driven the adoption of spirocyclic bioisosteres[2]. tert-Butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate represents a premium, next-generation scaffold. By replacing the piperazine core with an oxa-diazaspiro[4.5]decane system, chemists can achieve:

• Increased Fsp³ Character: The spirocyclic core introduces rigid three-dimensionality, altering exit vectors to access novel binding pockets.

• Modulated Basicity: The introduction of the oxygen atom (position 9) exerts an electron-withdrawing inductive effect, lowering the pKa of the adjacent N6 amine. This is a critical strategy for mitigating hERG liability[3].

• Metabolic Shielding: The quaternary spiro center (C5) sterically shields the adjacent N6 nitrogen, drastically reducing its susceptibility to oxidative metabolism[2].

Physicochemical Profiling: Piperazine vs. Spirocycle

To justify the bioisosteric replacement, the following table summarizes the theoretical and observed physicochemical shifts when transitioning from a standard piperazine core to the 9-oxa-2,6-diazaspiro[4.5]decane scaffold.

Property	Standard Piperazine	9-Oxa-2,6-diazaspiro[4.5]decane	Impact on Drug Design
Conformation	Flexible chair	Rigid spirocyclic 3D structure	Improved target selectivity; reduced entropy penalty upon binding.
Exit Vectors	~180° (Linear)	~120° - 140° (Angled)	Access to novel chemical space; breaks planar molecular profiles.
Basicity (pKa)	High (~9.8)	Modulated (~8.5 - 9.0)	Reduced hERG channel affinity; improved membrane permeability.
Metabolic Stability	Low (Prone to N-oxidation)	High (Sterically shielded N6)	Longer pharmacokinetic half-life; fewer reactive metabolites.
Lipophilicity	Low	Modulated by Oxygen atom	Balances the lipophilicity added by the larger carbon framework.

Mechanistic Insight: Overcoming Metabolic Liabilities

The primary failure mode of piperazine-containing drugs in Phase I metabolism is CYP450-mediated oxidation at the exposed nitrogen atoms. The spirocyclic architecture of 9-oxa-2,6-diazaspiro[4.5]decane inherently resists this pathway. The steric bulk of the spiro center blocks the enzymatic approach, while the oxygen atom alters the electron density of the ring, making it less susceptible to single-electron transfer (SET) oxidation.

Figure 1: Comparative metabolic pathways of piperazine vs. the sterically shielded spirocyclic bioisostere.

Experimental Protocols: Orthogonal Functionalization

The commercial building block tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate is strategically protected. The N6 nitrogen (adjacent to the spiro center in the morpholine-like ring) is Boc-protected, leaving the less hindered N2 nitrogen (in the pyrrolidine-like ring) free for initial functionalization.

The following protocols provide a self-validating, step-by-step workflow for the orthogonal functionalization of both nitrogen vectors.

Protocol A: N-Arylation of the Free Amine (N2) via Buchwald-Hartwig Coupling

Causality Check: We utilize the RuPhos ligand combined with Pd₂(dba)₃. RuPhos is specifically designed to facilitate the reductive elimination of secondary amines while preventing competitive β-hydride elimination, ensuring high yields even with structurally complex spirocycles.

Reagents:

• tert-Butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate (1.2 equiv)

• Aryl Halide (1.0 equiv)

• Pd₂(dba)₃ (0.05 equiv)

• RuPhos (0.10 equiv)

• Cs₂CO₃ (2.0 equiv)

• Anhydrous Toluene (0.2 M)

Step-by-Step Method:

• Charge an oven-dried Schlenk flask with the Aryl Halide, Pd₂(dba)₃, RuPhos, and Cs₂CO₃.

• Evacuate and backfill the flask with Argon (3 cycles) to ensure a strictly anaerobic environment, preventing catalyst degradation.

• Add the spirocyclic amine and anhydrous toluene via syringe.

• Heat the reaction mixture to 100 °C for 12 hours under vigorous stirring.

• Validation: Monitor via LC-MS. The mass of the product should correspond to [M+H] = (Amine + Aryl) - Halogen.

• Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove the palladium and inorganic salts.

• Concentrate the filtrate and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Boc Deprotection of N6

Causality Check: We utilize 4M HCl in dioxane rather than Trifluoroacetic Acid (TFA). TFA can form strong, persistent salts with the highly basic spirocyclic amines that are difficult to fully neutralize, interfering with downstream amidation. HCl yields a crystalline, easily handled hydrochloride salt.

Reagents:

• N2-Arylated Intermediate (1.0 equiv)

• 4M HCl in Dioxane (10.0 equiv)

• Dichloromethane (DCM) (0.1 M)

Step-by-Step Method:

• Dissolve the N2-arylated intermediate in DCM and cool to 0 °C.

• Dropwise add 4M HCl in dioxane.

• Remove the ice bath and stir at room temperature for 2 hours.

• Validation: TLC (10% MeOH in DCM) should show the complete disappearance of the starting material and baseline retention of the product salt.

• Concentrate the mixture under reduced pressure. Triturate the resulting solid with cold diethyl ether to precipitate the pure hydrochloride salt. Filter and dry under high vacuum.

Protocol C: Amidation of the Hindered N6 Amine

Causality Check: The newly freed N6 amine is adjacent to a quaternary spiro carbon, making it highly sterically hindered. Standard coupling agents (e.g., EDC/HOBt) will result in poor yields. We employ HATU, which forms a highly reactive 7-azabenzotriazole active ester, driving the amidation of hindered nucleophiles to completion.

Reagents:

• N6-Free Amine HCl Salt (1.0 equiv)

• Carboxylic Acid (1.1 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (4.0 equiv)

• Anhydrous DMF (0.1 M)

Step-by-Step Method:

• Dissolve the carboxylic acid and HATU in anhydrous DMF at room temperature.

• Add 2.0 equiv of DIPEA and stir for 15 minutes to pre-form the active ester.

• In a separate vial, dissolve the N6-amine HCl salt in DMF with the remaining 2.0 equiv of DIPEA (to liberate the free base).

• Transfer the amine solution to the active ester mixture. Stir at room temperature for 4-6 hours.

• Validation: Quench a 10 µL aliquot in 50% MeCN/H₂O and analyze via LC-MS to confirm the target mass.

• Quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc (3x).

• Wash the combined organic layers with 5% aqueous LiCl (to remove DMF), dry over Na₂SO₄, concentrate, and purify via preparative HPLC.

Synthetic Workflow Diagram

Figure 2: Orthogonal functionalization workflow for the 9-oxa-2,6-diazaspiro[4.5]decane scaffold.

References

• Mach, R. H., et al. "Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity." Journal of Medicinal Chemistry, 2018, 61(12), 5367–5379. URL:[Link][1]

• Graziano, E., et al. "1-Oxa-2,6-Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere – Flow-Assisted Preparation and Derivatisation by Strain-Release of Azabicyclo[1.1.0]butanes." Advanced Synthesis & Catalysis, 2024. URL:[Link][3]

• Xiong, W., et al. "Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists." European Journal of Medicinal Chemistry, 2025, 287, 117368. URL:[Link][4]

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• 3. ricerca.uniba.it [ricerca.uniba.it]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Functionalization Strategies for Spirocyclic Building Blocks in Medicinal Chemistry

Executive Summary & Rationale

The integration of spirocyclic scaffolds into drug discovery programs represents a paradigm shift in modern medicinal chemistry. Driven by the "escape from flatland" hypothesis, researchers are increasingly replacing planar (hetero)aromatic rings with spirocyclic bioisosteres[1]. Spirocycles—defined by two rings fused through a single quaternary carbon—offer a high fraction of sp³-hybridized carbons (Fsp³). This inherent three-dimensionality provides spatially well-defined exit vectors, allowing for the precise orientation of pharmacophores within complex protein binding pockets[2].

Beyond spatial advantages, the functionalization of spirocyclic building blocks directly addresses critical pharmacokinetic liabilities. However, the unique steric environment and electronic properties of the spirocenter drastically alter the reactivity of adjacent bonds compared to traditional alicycles[3]. This application note provides authoritative, self-validating protocols for the late-stage functionalization of spirocyclic building blocks, focusing on strain-release photoredox catalysis, site-selective borylation, and direct C–H activation.

Physicochemical Impact of Spirocyclic Integration

The decision to functionalize a spirocyclic core rather than a planar analog is rooted in predictable physicochemical improvements. Table 1 summarizes the quantitative and qualitative shifts observed when planar scaffolds are substituted with spirocyclic bioisosteres.

Table 1: Comparative Physicochemical Data of Planar vs. Spirocyclic Scaffolds

Property	Planar Scaffold (e.g., Piperazine)	Spirocyclic Bioisostere (e.g., Azaspiro[3.3]heptane)	Mechanistic Causality
Fraction sp³ (Fsp³)	Low (<0.3)	High (>0.6)	Introduction of the quaternary sp³ carbon enhances 3D complexity and target specificity[1].
Lipophilicity (LogD)	Moderate to High	Significantly Lowered	Disruption of flat hydrophobic surface area alters the solvation shell, reducing lipophilicity[3].
Metabolic Clearance	High (Rapid oxidation)	Reduced (Increased stability)	Steric shielding by the spirocenter protects adjacent labile C–H bonds from CYP450-mediated oxidation[3].
Aqueous Solubility	Poor to Moderate	High	The rigid 3D geometry disrupts planar crystal packing, lowering the lattice energy required for dissolution[2].

Strategic Workflow for Spirocycle Functionalization

To effectively harness spirocyclic building blocks, the functionalization strategy must be matched to the inherent reactivity of the core. The logical workflow below outlines the decision-making process for selecting a functionalization pathway based on the starting scaffold.

Strategic workflow for the functionalization of diverse spirocyclic building blocks.

Validated Experimental Protocols

Protocol 1: Strain-Enabled Radical Spirocyclization via Dual Photoredox/Ni Catalysis

Objective: Synthesis of highly functionalized spirocyclobutyl lactams from bicyclobutane (BCB) allyl amides. Causality & Mechanism: BCBs possess immense ring strain (~65 kcal/mol). Under blue light irradiation, an Ir(III) photocatalyst generates a sulfonyl radical that adds to the BCB core. This addition triggers an energetically favorable strain-release, opening the BCB to a cyclobutyl radical, which subsequently undergoes a 5-exo-trig spirocyclization. The resulting carbon-centered radical is captured by a Ni(II) intermediate (formed via oxidative addition of an aryl halide to Ni(0)), followed by reductive elimination to yield the spirocycle[4]. Self-Validating System: The reaction mixture is spiked with 1,3,5-trimethoxybenzene as an internal standard. Aliquots are taken at 2-hour intervals for rapid ¹H-NMR analysis. The disappearance of the highly shielded BCB bridgehead protons (typically ~0.5 to 1.5 ppm) confirms complete strain-release and cyclization before initiating the workup phase, preventing the isolation of inseparable acyclic intermediates.

Step-by-Step Methodology:

• In a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk tube with BCB allyl amide (0.2 mmol), aryl halide (0.3 mmol), and sodium arylsulfinate (0.4 mmol).

• Add the photocatalyst[Ir(dF(CF3)ppy)₂(dtbbpy)]PF₆ (2 mol%) and NiCl₂·glyme (10 mol%) alongside a dtbbpy ligand (10 mol%).

• Suspend the mixture in anhydrous DMA (2.0 mL) and add the internal standard (0.1 mmol 1,3,5-trimethoxybenzene).

• Seal the tube, remove it from the glovebox, and irradiate with 440 nm blue LEDs at room temperature for 12 hours.

• Validation Check: Extract a 50 µL aliquot, dilute in CDCl₃, and acquire a quick ¹H-NMR to verify the absence of BCB protons.

• Quench the reaction with water (5 mL), extract with EtOAc (3 x 5 mL), dry over Na₂SO₄, and purify via flash chromatography.

Dual photoredox/nickel catalytic cycle for strain-enabled BCB spirocyclization.

Protocol 2: Regioselective Diboration and Site-Selective Cross-Coupling

Objective: Construction of 3D-defined, 2,3-disubstituted spirocyclic scaffolds from spirocyclobutenes. Causality & Mechanism: The spirocyclic core imposes a distinct steric bias on the adjacent cyclobutene ring. Pt-catalyzed diboration of the alkene yields a 1,2-bis(boronate) ester. Because the two boryl groups reside in different steric environments relative to the spirocenter, a bulky activator selectively activates the less hindered boronic ester. This steric differentiation strictly controls the regioselectivity during the subsequent Suzuki-Miyaura cross-coupling, preventing unwanted double-coupling and precisely defining the 3D exit vectors[5],[6]. Self-Validating System: Following the first cross-coupling step, reaction progress is monitored via GC-MS. The mass shift corresponding to the mono-coupled product must reach >95% conversion before the second electrophile is introduced. This prevents the formation of symmetric di-coupled byproducts and validates the site-selectivity of the primary C–B bond functionalization.

Step-by-Step Methodology:

• Diboration: To a solution of spirocyclobutene (1.0 mmol) in toluene (5 mL), add Pt(dba)₃ (2 mol%) and B₂pin₂ (1.1 mmol). Stir at 80 °C for 6 hours until complete consumption of the alkene.

• Site-Selective Coupling: Cool the mixture to room temperature. Add the first aryl bromide (1.0 mmol), Pd(dppf)Cl₂ (5 mol%), and an aqueous solution of bulky base (e.g., K₃PO₄, 2.0 M, 1.5 mL).

• Stir at 60 °C for 4 hours.

• Validation Check: Analyze a micro-aliquot via GC-MS to confirm the exclusive formation of the mono-arylated spiro-boronate ester.

• Second Functionalization: Once validated, add the second electrophile (e.g., a different aryl halide or an oxidant like H₂O₂ for hydroxylation) and elevate the temperature to 90 °C for 8 hours.

• Isolate the highly functionalized spirocycle via standard aqueous workup and silica gel chromatography.

Protocol 3: Direct Pd-Catalyzed C–H Arylation of Spirocyclic Heterocycles

Objective: Late-stage functionalization of spirocyclic thiophenes for structure-activity relationship (SAR) studies. Causality & Mechanism: Traditional cross-coupling requires pre-halogenated or metalated substrates, which limits library generation. Direct C–H arylation provides step-economical access to diverse analogs. The spirocyclic framework sterically shields specific positions on the fused thiophene ring. By pairing PdCl₂ with a highly electron-deficient, bulky phosphite ligand (e.g., P[OCH(CF₃)₂]₃), the catalyst is directed away from the sterically congested α-position, enabling highly selective β-arylation[7]. Self-Validating System: Regioselectivity is inherently difficult to confirm by 1D NMR alone. A self-validating workflow requires the acquisition of a 2D HMBC (Heteronuclear Multiple Bond Correlation) spectrum of the crude reaction mixture. The presence of a 3-bond carbon-proton coupling between the newly introduced aryl group and the thiophene α-proton confirms successful β-arylation before committing to preparative scale-up.

Step-by-Step Methodology:

• In a sealed vial, combine the spirocyclic thiophene building block (0.5 mmol), aryl iodide (0.75 mmol), Ag₂CO₃ (1.0 mmol), and PdCl₂ (5 mol%).

• Add the specialized ligand P[OCH(CF₃)₂]₃ (10 mol%) to enforce β-selectivity.

• Suspend the reagents in anhydrous hexafluoroisopropanol (HFIP) (3 mL) to stabilize the cationic Pd intermediates.

• Heat the mixture at 100 °C for 16 hours under a nitrogen atmosphere.

• Validation Check: Filter a small portion of the crude mixture through a Celite plug, remove the solvent, and perform a rapid 2D HMBC NMR experiment to definitively assign the regiochemistry of the newly formed C–C bond.

• Upon confirmation of β-selectivity, filter the remaining bulk mixture, concentrate in vacuo, and purify via preparative HPLC.

References

• Source: ACS Publications (Journal of Medicinal Chemistry)
• Spirocyclic Building Blocks for Scaffold Assembly Source: Sigma-Aldrich URL
• Source: ACS Publications (Organic Letters)
• Source: PMC - NIH (Chemical Science)
• Source: PMC - NIH (Organic Letters)
• Source: ACS Publications (Journal of Medicinal Chemistry)

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• 4. Strain-enabled radical spirocyclization cascades: rapid access to spirocyclobutyl lactones and – lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regioselective Monoborylation of Spirocyclobutenes - PMC [pmc.ncbi.nlm.nih.gov]
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High-Fsp3 Scaffold Incorporation: A Comprehensive Protocol for Integrating Diazaspirodecane Derivatives into DNA-Encoded Libraries (DEL)

Application Note & Protocol Prepared By: Senior Application Scientist, DEL Technologies Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Introduction: Escaping "Flatland" in DEL Design

Historically, DNA-encoded libraries (DELs) have heavily relied on planar, sp2 -rich aromatic building blocks due to the robust nature of DNA-compatible cross-coupling reactions (e.g., Suzuki-Miyaura) and standard amide bond formations[1]. However, modern drug discovery has demonstrated that increasing the fraction of sp3 hybridized carbons ( Fsp3​ ) significantly improves the clinical success rate of drug candidates by enhancing solubility, reducing off-target toxicity, and providing complex 3D pharmacophores.

Spirocyclic scaffolds, particularly diazaspirodecane derivatives (e.g., 2,8-diazaspiro[4.5]decane and 1-oxa-3,7-diazaspiro[4.5]decan-2-one), are highly privileged structures. They act as pseudo-natural products[2], offering multiple exit vectors that allow medicinal chemists to explore a virtually infinite number of dihedral angle combinations[3]. Incorporating these rigid, 3D scaffolds directly onto DNA tags reduces the entropic penalty upon target binding, making them exceptional core building blocks for next-generation DELs.

This application note details the causal design principles, self-validating protocols, and quality control metrics required to successfully incorporate diazaspirodecane derivatives into a split-and-pool DEL workflow[4].

Mechanistic Rationale & Workflow Design

Causality in Reagent Selection

The primary challenge in DEL synthesis is maintaining the integrity of the DNA barcode. Reactions requiring strictly anhydrous conditions or extreme pH are generally incompatible with aqueous DNA solutions.

• Coupling Chemistry: For the attachment of the diazaspirodecane core to a DNA-linked amine or carboxylic acid, we utilize 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride (DMT-MM) . Unlike standard EDC/s-NHS coupling, DMT-MM is highly stable in aqueous buffers and drives amide bond formation with sterically hindered secondary amines (common in spirocycles) at ambient temperatures without causing DNA depurination.

• Protecting Group Strategy: We employ Fmoc-protected diazaspirodecane building blocks. While Boc is common in traditional organic synthesis, its removal requires acidic conditions (e.g., TFA) which rapidly cleave the purine bases of DNA. Fmoc is smoothly removed using 20% piperidine in water/DMF, a mildly basic condition that leaves the DNA barcode completely intact.

Workflow Visualization

Figure 1: Split-and-pool workflow for incorporating diazaspirodecane scaffolds into DELs.

Quantitative Data: Scaffold Conversion & DNA Integrity

Before initiating a multi-million member split-and-pool library, it is critical to benchmark the reactivity of the chosen spirocyclic cores. The table below summarizes the expected conversion rates and DNA recoveries based on pilot-scale validations (1 nmol) using various diazaspirodecane derivatives[5][6].

Scaffold Core	Coupling Methodology	Expected Conversion (%)	DNA Integrity (qPCR)
2,8-Diazaspiro[4.5]decane	DMT-MM Amide Coupling	> 92%	> 95%
1-Oxa-3,7-diazaspiro[4.5]decan-2-one	DMT-MM Amide Coupling	> 88%	> 95%
2-Oxa-1-azaspiro[bicyclo[3.2.0]]heptane	Photocycloaddition (Visible Light)	70 - 80%	> 90%
Spiro[indoline-3,4′-piperidine]	Reductive Amination	> 85%	> 92%

Table 1: Reaction conversions and DNA integrity metrics for spirocyclic scaffolds on-DNA.

Experimental Protocols

Self-Validating System Note: Every DEL synthesis step must be preceded by a 1 nmol pilot reaction. The pilot is analyzed via UPLC-MS to confirm mass conversion, ensuring that the main library pool is not irreversibly damaged by contaminated reagents.

Phase 1: Pilot Validation & Scaffold Conjugation

Objective: Couple the Fmoc-protected diazaspirodecane scaffold to a 5'-amino-modified DNA headpiece.

• Preparation of DNA Solution: Dissolve the 5'-amino-modified DNA headpiece (1 nmol, 1 eq) in 10 µL of 200 mM MOPS buffer (pH 8.0).

• Reagent Activation: In a separate vial, dissolve the Fmoc-diazaspirodecane-COOH building block (100 nmol, 100 eq) in 5 µL of anhydrous DMSO. Add DMT-MM (100 nmol, 100 eq) dissolved in 5 µL of water. Incubate for 10 minutes at room temperature to form the active ester.

• Conjugation: Transfer the activated scaffold solution to the DNA solution. Vortex gently and incubate at 30°C for 4 hours.

• Self-Validation (LC-MS): Remove a 0.5 µL aliquot, dilute with 10 µL of water, and analyze via UPLC-MS (oligonucleotide method). You should observe a complete mass shift corresponding to the addition of the Fmoc-scaffold.

• Purification: Precipitate the DNA conjugate by adding 10% (v/v) 3 M NaCl and 300% (v/v) cold ethanol. Centrifuge at 14,000 x g for 30 minutes, decant the supernatant, and resuspend the pellet in 20 µL of ultrapure water.

Phase 2: On-DNA Fmoc Deprotection

Objective: Unmask the secondary amine of the diazaspirodecane core for subsequent diversification.

• Deprotection Cocktail: Add 5 µL of 20% Piperidine in water/DMF (1:1 v/v) to the 20 µL DNA conjugate solution.

• Incubation: Shake at room temperature for 45 minutes. Causality check: Prolonged exposure to piperidine is generally safe for DNA, but exceeding 2 hours can lead to minor base degradation.

• Quenching & Precipitation: Quench the reaction by adding 2.5 µL of 1 M Tris-HCl (pH 7.0). Perform an ethanol precipitation as described in Phase 1, Step 5. Wash the pellet twice with cold 70% ethanol to remove residual piperidine and dibenzofulvene byproducts.

Phase 3: Split-and-Pool Diversification (Library Enumeration)

Objective: Diversify the newly unmasked spirocyclic amine using a library of carboxylic acids.

• Enzymatic Ligation (Barcoding): Split the deprotected DNA-scaffold pool into 96-well plates. To each well, add the specific double-stranded DNA barcode (Barcode B) corresponding to the upcoming chemical building block. Ligate using T4 DNA Ligase overnight at 16°C[1].

• Diversification: Following ligation and pooling/purification, split the library again into 96 wells. To each well, add a unique carboxylic acid building block (100 eq) and DMT-MM (100 eq) in MOPS buffer/DMSO (80:20).

• Final Pooling: Incubate for 6 hours at 30°C. Pool all wells, perform a final ethanol precipitation, and purify the entire library via Reverse-Phase HPLC to remove unreacted small molecules and salts.

Phase 4: Quality Control (qPCR)

Objective: Verify that the chemical transformations did not inhibit the amplifiability of the DNA tags.

• Standard Curve: Prepare a serial dilution of the unmodified DNA headpiece ( 108 to 102 copies).

• Assay: Run a SYBR Green qPCR assay comparing the final DEL pool against the standard curve.

• Acceptance Criteria: The final library must show a ΔCt of less than 1.5 compared to the theoretical yield, confirming >90% DNA integrity and amplifiability.

References

• SpiroChem. "Scaffolds - SpiroChem: Single scaffold, infinite possibilities." SpiroChem MedChem Enabling Platforms. Available at: [Link]

• RSC MedChemComm. "Design and synthesis of DNA-encoded libraries based on a benzodiazepine and a pyrazolopyrimidine scaffold." MedChemComm (RSC Publishing). Available at:[Link]

• ACS Organic Letters. "Reagent-Based Scaffold Diversity for DNA-Encoded Library Design: Solid Phase Synthesis of DNA-Tagged sp3-Rich Heterocycles by SnAP Chemistry." Organic Letters - ACS Publications. Available at:[Link]

• SciSpace. "Principle and design of pseudo-natural products." SciSpace Literature. Available at:[Link]

• ACS Pharmacology & Translational Science. "DNA-Encoded Chemical Libraries: A Comprehensive Review with Succesful Stories and Future Challenges." ACS Publications. Available at:[Link]

Sources

• 1. Design and synthesis of DNA-encoded libraries based on a benzodiazepine and a pyrazolopyrimidine scaffold - MedChemComm (RSC Publishing) DOI:10.1039/C6MD00243A [pubs.rsc.org]
• 2. scispace.com [scispace.com]
• 3. Scaffolds | SpiroChem [spirochem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Diversifying Chemical Space of DNA-Encoded Libraries: Synthesis of 2-Oxa-1-azaspiro(bicyclo[3.2.0])heptanes On-DNA via Visible Light-Mediated Energy Transfer Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Steric Hindrance in 9-Oxa-2,6-diazaspiro[4.5]decane Coupling Workflows

Welcome to the Application Science Support Center. This guide is designed for researchers and drug development professionals facing synthetic bottlenecks when functionalizing spirocyclic amines.

Executive Summary & Mechanistic Context

Spirocyclic scaffolds like 9-oxa-2,6-diazaspiro[4.5]decane are highly valued in medicinal chemistry as conformationally restricted bioisosteres that improve metabolic stability[1]. However, amide bond formation with this scaffold presents a formidable mechanistic challenge. The molecule contains two secondary amines: N2 (in the 5-membered ring) and N6 (in the 6-membered ring).

The N6 position is located directly adjacent to the spiro-fused quaternary carbon (C5). This proximity creates a severe steric shield that physically blocks the required Bürgi-Dunitz trajectory for nucleophilic attack on activated carbonyls[2]. Consequently, standard coupling protocols often result in trace yields, recovered starting materials, or reagent-driven side products[3]. This guide provides validated, causality-driven solutions to overcome these barriers.

Troubleshooting & FAQs

Q1: Why do my standard EDC/HOBt or HATU coupling reactions fail at the N6 position? A1: Standard reagents like EDC/HOBt generate OBt active esters that lack the electrophilicity required to overcome the high activation energy barrier imposed by the N6 steric bulk[2]. While HATU generates a more reactive OAt ester, the reaction rate with the hindered N6 amine is extremely slow. This delay allows the unreacted amine to attack the uronium salt of HATU itself, forming a stable, dead-end guanidinium byproduct. This side reaction consumes your valuable spirocyclic amine and halts the desired coupling[4].

Q2: Which coupling reagents are mechanistically suited for the N6 position? A2: To bypass guanidinylation and force the coupling, you must shift from uronium salts to phosphonium salts or acyl fluoride generators:

• PyAOP: A phosphonium salt that generates the highly reactive OAt ester but cannot form guanidinium byproducts. It is ideal for slow couplings that require extended times or elevated temperatures[5].

• COMU: An Oxyma-based reagent that offers exceptional reactivity and a lower propensity for side reactions, making it highly effective for sterically demanding environments[6].

• TCFH / NMI: This system generates an acyl fluoride in situ. Acyl fluorides are highly electrophilic yet sterically compact, allowing them to penetrate the steric shield around the N6 position far more effectively than bulky active esters[2].

Q3: How do I achieve chemoselectivity if I only want to couple the N6 position? A3: Because the N2 position is significantly less hindered, it is inherently more nucleophilic. You cannot selectively acylate N6 in the presence of a free N2 amine. You must utilize an orthogonally protected building block, such as tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-2-carboxylate (2-Boc-protected)[7]. This forces the electrophile to react exclusively at N6. The Boc group can later be cleaved using standard acidic conditions (e.g., TFA/DCM).

Q4: What if all advanced coupling reagents still yield no product? A4: If in situ activation fails, decouple the activation and coupling steps by synthesizing an acid chloride. Reacting the carboxylic acid with oxalyl chloride and catalytic DMF generates an isolated, highly reactive acid chloride. When introduced to the spirocyclic amine with a non-nucleophilic base (e.g., DIPEA), this classical method often succeeds where modern reagents fail[2].

Reagent Selection Matrix

Summarizing quantitative and qualitative data for reagent selection when targeting the N6 position:

Coupling Reagent	Activation Intermediate	Efficiency for N6 Position	Guanidinylation Risk	Recommended Base
EDC / HOBt	OBt Ester	Low	None	DIPEA / TEA
HATU	OAt Ester	Moderate	High (with slow amines)	DIPEA
PyAOP	OAt Ester	High	None (Phosphonium based)	DIPEA
COMU	Oxyma Ester	High	Low	DIPEA / TMP
TCFH / NMI	Acyl Fluoride	Very High	None	NMI (acts as base)

Validated Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems , incorporating built-in analytical checkpoints to verify mechanistic success at each step.

Protocol A: Acyl Fluoride Generation and Coupling (TCFH/NMI)

Causality: Acyl fluorides are highly reactive and sterically compact, allowing them to acylate the hindered N6 position efficiently. NMI acts as both a base and a nucleophilic catalyst[2].

• Activation: In an oven-dried vial under an inert atmosphere, dissolve the carboxylic acid (1.2 eq) and TCFH (1.2 eq) in anhydrous CH₃CN (0.2 M). Add N-methylimidazole (NMI, 3.0 eq) dropwise.

  • Self-Validation Check: A slight exotherm and a color change (typically pale yellow to orange) should occur within 5 minutes, indicating successful in situ acyl fluoride formation.

• Coupling: Add tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-2-carboxylate (1.0 eq) to the reaction mixture. Stir at room temperature for 12-24 hours.

  • Self-Validation Check: Monitor via LC-MS. The mass of the acyl fluoride intermediate should deplete, replaced by the product mass. Crucially, no +98 Da (uronium adduct) or similar reagent-derived mass should be observed, validating the chemoclean profile of TCFH.

• Workup: Dilute with EtOAc, wash with saturated aqueous NaHCO₃, 1M HCl (to remove NMI), and brine. Dry over Na₂SO₄ and concentrate.

Protocol B: Phosphonium-Mediated Coupling (PyAOP)

Causality: PyAOP forms the highly reactive OAt ester but lacks the uronium structure, completely preventing the formation of dead-end guanidinium byproducts during the slow N6 acylation[5],[4].

• Pre-activation: Dissolve the carboxylic acid (1.5 eq) and PyAOP (1.5 eq) in anhydrous DMF (0.1 M). Add DIPEA (3.0 eq) and stir for 10 minutes at room temperature.

  • Self-Validation Check: Pre-activation is critical. Aliquot a micro-sample into MeOH; LC-MS should show the methyl ester, confirming the carboxylic acid has been fully activated before the amine is introduced.

• Coupling: Add the 2-Boc-protected spirocyclic amine (1.0 eq). Stir at 40°C.

  • Self-Validation Check: If TLC/LC-MS indicates the reaction has stalled after 4 hours, transfer the vial to a microwave reactor and heat at 80°C for 30 minutes. The thermal stability of the phosphonium pathway allows for aggressive heating without reagent degradation.

Decision Workflow

Decision tree for amide coupling of sterically hindered 9-oxa-2,6-diazaspiro[4.5]decane derivatives.

References

• 1251003-79-8, 2-Boc-9-oxa-2,6-diazaspiro[4.5]decane . AccelaChem. Available at:[Link]

• Comprehensive Risdiplam Synthesis Overview: From Cross-Coupling Reliance to Complete Palladium Independence . MDPI. Available at:[Link]

• Deciphering the Synchronization of Alternating Current Frequency with the Nickel Catalytic Cycle in Selective C–N Cross-Coupling . ACS Publications. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. Knowledge Center Archive - Bachem [bachem.com]
• 7. 1251003-79-8,2-Boc-9-oxa-2,6-diazaspiro[4.5]decane-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

Technical Support Center: Optimizing HPLC Purification for Spirocyclic Intermediates

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to help researchers and drug development professionals navigate the unique chromatographic behavior of spirocyclic compounds.

Spirocyclic intermediates are highly valued in modern drug discovery due to their rigid, three-dimensional architectures, which offer improved metabolic stability and unique target binding profiles compared to flat aromatic rings. However, their orthogonal geometries, unique pKa values, and frequent inclusion of basic heteroatoms present distinct challenges during High-Performance Liquid Chromatography (HPLC) purification. This guide provides mechanistic troubleshooting, self-validating protocols, and FAQs to help you overcome peak tailing, optimize chiral resolutions, and maximize preparative recovery.

Workflow for optimizing HPLC purification of spirocyclic intermediates.

Section 1: Frequently Asked Questions & Troubleshooting

Q1: Why do my basic spirocyclic intermediates (e.g., spiro-piperidines) exhibit severe peak tailing on standard C18 columns, and how do I fix it? Causality & Solution: Peak tailing in basic spirocycles is primarily driven by secondary interactions with the stationary phase. At mid-range pH (pH 4–8), basic nitrogen atoms within the spirocyclic core are protonated. Simultaneously, residual, unbonded silanol groups (Si-OH) on traditional Type A silica columns ionize to form anionic silanoxides (Si-O⁻). The protonated spirocycle undergoes strong with these anionic sites, causing the molecules to "stick" and elute at varying rates, producing a tailing peak[1].

Resolution Strategy:

• Shift to Type B Silica: Modern Type B silica columns are highly pure and fully endcapped, drastically reducing residual silanol activity[2].

• pH Manipulation: Adjust the mobile phase pH to either < 3.0 (using 10-20 mM phosphate or formate buffer) to protonate and neutralize the silanol groups, or > 10.0 (using hybrid organic-inorganic silica columns) to deprotonate the basic analyte, rendering it neutral and eliminating the ion-exchange mechanism[3].

Q2: I need to resolve enantiomers of a rigid spirobiindane derivative. Should I use Normal Phase (NP) or Reversed Phase (RP) chiral chromatography? Causality & Solution: Spiro compounds, such as (S)-Spinol derivatives, possess axial chirality. Polysaccharide-based Chiral Stationary Phases (CSPs)—like those coated with amylose tris(3,5-dimethylphenylcarbamate)—achieve chiral recognition through a highly specific combination of hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the polymer's helical grooves[4].

Resolution Strategy: (e.g., Hexane/Isopropanol) is strongly recommended as the primary screening method[4]. Non-polar bulk solvents (hexane) do not compete for hydrogen bonding sites, allowing the spirocycle to interact maximally with the CSP, yielding higher separation factors (α). If solubility is an issue, Reversed Phase (RP) can be used, but you must strictly control column temperature to overcome the slower mass transfer kinetics of bulky spirocycles in aqueous environments[5].

Q3: How does the 3D geometry of spirocyclic scaffolds affect preparative HPLC loading capacity? Causality & Solution: Unlike flat aromatic compounds that tend to π-stack and precipitate at the column head at high concentrations, the orthogonal ring system of spirocycles prevents planar stacking. This generally increases their solubility in injection diluents (like DMSO or MeOH), allowing for higher mass loading. However, their bulky hydrodynamic radius can cause steric hindrance when entering the pores of the stationary phase.

Resolution Strategy: For preparative scale-up, utilize columns with larger pore sizes (e.g., 120 Å to 300 Å) and lower carbon loads. This ensures the spirocycle can freely diffuse in and out of the pores, preventing band broadening and maintaining resolution during high-mass preparative injections[6].

Section 2: Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. By incorporating specific control steps, the system inherently verifies its own operational success.

Protocol A: Self-Validating pH Optimization for Basic Spirocycles

Objective: Eliminate peak tailing by identifying the optimal mobile phase pH, validating that the improvement is chemical (pH-driven) rather than physical (column voiding)[7].

• System Suitability (Control): Inject a neutral marker (e.g., uracil or toluene) using a standard 0.1% Formic Acid (aq) / Acetonitrile gradient. Calculate the USP Tailing Factor ( Tf​ ).

  • Validation Check: A Tf​ near 1.0 confirms the column bed and fluidics are physically intact.

• Baseline Assessment: Inject the basic spirocyclic sample under the same conditions. Calculate Tf​ . If Tf​>1.5 , proceed to step 3.

• Low-pH Suppression: Switch the aqueous mobile phase to 10 mM Potassium Phosphate buffer, adjusted to pH 2.5 with phosphoric acid. Run the gradient.

  • Validation Check: If the spirocycle Tf​ improves to < 1.2, silanol ionization was successfully suppressed[3].

• High-pH Alternative (If Low-pH fails or causes degradation): Switch to a high-pH stable hybrid column (e.g., Waters XBridge). Use 10 mM Ammonium Bicarbonate adjusted to pH 10.5 with Ammonium Hydroxide.

  • Validation Check: The basic spirocycle should elute later (due to increased hydrophobicity in its neutral state) with a symmetrical peak shape.

Protocol B: Chiral Method Development Screen for Spiro Enantiomers

Objective: Identify the optimal CSP and mobile phase for enantiomeric resolution of spiro compounds[8].

• Column Selection: Plumb a switching valve with three distinct polysaccharide CSPs (e.g., Amylose-based AD, Cellulose-based OD, and Cellulose-based OJ).

• Isocratic Screening: Prepare the spiro racemate at 1 mg/mL in Hexane/Ethanol (1:1). Run an isocratic method of 90:10 Hexane:Isopropanol at 1.0 mL/min across all three columns.

• Thermodynamic Validation: If partial separation is observed (Resolution Rs​≈1.0 ), lower the column temperature from 25°C to 15°C.

  • Validation Check: Because chiral recognition is an enthalpy-driven process, lowering the temperature should increase retention time and improve Rs​ to > 1.5. If peaks broaden excessively, mass transfer is the limiting factor, and a small percentage of a polar modifier (e.g., 0.1% Diethylamine for basic spirocycles) must be added.

Section 3: Quantitative Data & Parameter Summaries

Table 1: Mobile Phase Optimization Parameters for Spirocyclic Intermediates

Analyte Characteristic	Recommended Aqueous Phase	Recommended Organic	Column Type	Target USP Tailing Factor ( Tf​ )	Expected Impact on Peak Shape
Basic Spiro-amine	10 mM Phosphate Buffer (pH 2.5)	Acetonitrile	Type B Silica (Endcapped)	1.0 - 1.2	Suppresses silanol ionization; sharpens peak
Basic Spiro-amine	10 mM NH₄HCO₃ (pH 10.5)	Methanol	Hybrid Silica (High pH Stable)	1.0 - 1.1	Deprotonates amine; increases retention and symmetry
Acidic Spirocycle	0.1% Formic Acid (pH ~2.7)	Acetonitrile	Standard C18	1.0 - 1.2	Protonates acid; prevents fronting
Chiral Spiro-diol	Hexane (Normal Phase)	Isopropanol (5-20%)	Amylose/Cellulose CSP	N/A (Focus on Rs​>1.5 )	Maximizes H-bonding with CSP; high α values

Section 4: Mechanistic Pathways in Chiral Recognition

Transient diastereomeric complex formation driving chiral resolution.

References

• Troubleshooting Peak Shape Problems in HPLC Source: Waters Corporation URL:[Link]

• [1]Benzothiophene-Fused Chiral Spiro Polycyclic Aromatic Compounds: Optical Resolution, Functionalization, and Optical Properties Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Why Do Peaks Tail? Source: LC Troubleshooting Bible URL:[Link]

• Chiral Separation of Spiro-compounds and Determination Configuration Source: ResearchGate URL:[Link]

• What Causes Peak Tailing in HPLC? Source: Chrom Tech, Inc. URL:[Link]

• HPLC Tech Tip: Peak Tailing of Basic Analytes Source: Phenomenex URL:[Link]

• Phomaderide, a unique (6/5/4/5/6) spiro-cyclic dimer from the desert plant endophytic fungus Phoma betae A. B. Frank (Didymellaceae) Source: Frontiers in Chemistry URL:[Link]

Sources

• 1. chromtech.com [chromtech.com]
• 2. lctsbible.com [lctsbible.com]
• 3. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. waters.com [waters.com]
• 8. researchgate.net [researchgate.net]

Preventing side reactions during the functionalization of diazaspirodecane scaffolds

Welcome to the Application Science Support Center. Diazaspirodecane scaffolds (such as 2,8-diazaspiro[4.5]decane and 2,7-diazaspiro[3.5]nonane) are highly sought-after in modern drug discovery due to their high fraction of sp³-hybridized carbons ( Fsp3​ ) and rigid three-dimensional complexity[1]. However, functionalizing these spirocyclic diamines presents unique mechanistic challenges, including regioselectivity, over-alkylation, and catalyst poisoning[2].

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure high-yield, side-reaction-free functionalization.

Troubleshooting Guides & FAQs

Q1: I am trying to selectively N-alkylate the piperidine nitrogen of a 2,8-diazaspiro[4.5]decane scaffold, but I keep getting an intractable mixture of regioisomers. How can I achieve strict regiocontrol?

• Causality: The secondary amines in a diazaspirodecane core possess nearly identical pKa​ values and nucleophilicities. Direct functionalization of an unprotected diamine is statistically and electronically destined to yield a mixture of N1-alkylated, N2-alkylated, and di-alkylated products.

• Self-Validating Solution: The only robust solution is the implementation of an orthogonal protection strategy [1]. Utilize starting materials with orthogonal protecting groups, such as 2-Boc-8-Cbz-2,8-diazaspiro[4.5]decane. The Cbz group can be selectively cleaved via hydrogenolysis, leaving the acid-sensitive Boc group completely intact. This binary logic ensures 100% regioselectivity during downstream functionalization[3].

Q2: During N-alkylation with alkyl halides, I observe significant over-alkylation leading to quaternary ammonium salts. How do I prevent this?

• Causality: Alkyl halides are highly reactive electrophiles. When a spirocyclic secondary amine is mono-alkylated, the resulting tertiary amine often becomes more nucleophilic due to the electron-donating inductive effect of the new alkyl group. Because the spirocyclic framework is relatively open, the transition state for a second SN​2 attack is sterically accessible, leading to quaternary salt formation.

• Self-Validating Solution: Abandon direct SN​2 alkylation in favor of reductive amination [1]. By reacting the spirocyclic amine with an aldehyde or ketone in the presence of a mild reducing agent like Sodium Triacetoxyborohydride ( NaBH(OAc)3​ ), the reaction proceeds via an iminium intermediate. Once reduced to the tertiary amine, it cannot easily form another iminium ion, inherently preventing over-alkylation.

Q3: My Buchwald-Hartwig N-arylation of the spiro scaffold is stalling at 10-15% conversion. Is the spirocycle poisoning the Palladium catalyst?

• Causality: Yes. Spirocyclic diamines are excellent bidentate or monodentate ligands. In a catalytic cycle, the basic nitrogens of the diazaspirodecane can outcompete the phosphine ligand for the Palladium center, forming highly stable, off-cycle Pd(II) complexes that stall the reaction[4].

• Self-Validating Solution: To prevent catalyst poisoning, you must enforce a highly crowded Palladium center. Utilize sterically demanding dialkylbiaryl phosphine ligands (e.g., RuPhos or BrettPhos) paired with Generation 3 or 4 palladacycle precatalysts (e.g., RuPhos Pd G3)[2]. The extreme steric bulk of these ligands prevents the spirocyclic amine from coordinating during the resting state, thereby facilitating the desired C-N reductive elimination[3].

Q4: I am seeing unexpected mass peaks corresponding to ring-opened products during harsh basic functionalization. Are diazaspiro scaffolds prone to fragmentation?

• Causality: While spirocyclic amines are generally robust, they can undergo base-catalyzed ring-opening or fragmentation if subjected to extended heating with strong bases (e.g., NaH or KOtBu at >100°C), particularly if an electron-withdrawing group is present near the spirocenter.

• Self-Validating Solution: Lower the reaction temperature to <80°C and switch to milder, non-nucleophilic bases such as Cs2​CO3​ or K3​PO4​ in polar aprotic solvents (DMF or 1,4-Dioxane).

Quantitative Data: Side Reaction Mitigation & Yield Optimization

Functionalization Goal	Reagent Approach	Primary Side Reaction	Mitigation Strategy	Expected Yield
N-Alkylation	Alkyl Halides ( R−X )	Over-alkylation (Quat. salts)	Switch to Reductive Amination	< 40% → > 85%
N-Arylation	Standard Pd / PPh3​	Catalyst Poisoning (Off-cycle)	RuPhos Pd G3 / BrettPhos	< 15% → > 80%
Regiocontrol	Direct functionalization	Regioisomer Mixtures	Orthogonal Protection (Boc/Cbz)	< 30% → > 95%
Harsh Basification	NaH / KOtBu (>100°C)	Ring-opening / Fragmentation	Use Cs2​CO3​ / K3​PO4​ (<80°C)	Variable → > 90%

Experimental Protocol: Regioselective Reductive Amination

This self-validating workflow details the orthogonal deprotection and subsequent functionalization of 2-Boc-8-Cbz-2,8-diazaspiro[4.5]decane.

Phase 1: Selective Cbz Cleavage (Hydrogenolysis)

• Dissolve 2-Boc-8-Cbz-2,8-diazaspiro[4.5]decane (1.0 eq) in anhydrous Methanol (0.1 M).

• Purge the reaction flask with Argon, then carefully add 10% Pd/C (0.1 eq by weight).

• Evacuate the flask and backfill with Hydrogen gas (balloon pressure, 1 atm). Stir vigorously at room temperature for 4 hours.

• Validation Checkpoint: Monitor via LCMS. The reaction is complete when the starting material mass disappears and a new peak corresponding to [M−134+H]+ (loss of Cbz) emerges. The strict absence of [M−100+H]+ confirms the Boc group remains intact.

• Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Wash the pad with excess Methanol and concentrate the filtrate in vacuo.

Phase 2: Reductive Amination (Preventing Over-alkylation)

• Dissolve the crude secondary amine from Phase 1 (1.0 eq) in anhydrous 1,2-Dichloroethane (DCE) (0.2 M).

• Add the target aldehyde or ketone (1.1 eq) and glacial acetic acid (1.5 eq) to adjust the pH to ~5, facilitating iminium ion formation. Stir for 30 minutes at room temperature.

• Portion-wise, add Sodium Triacetoxyborohydride ( NaBH(OAc)3​ ) (1.5 eq). Stir for 12 hours.

• Validation Checkpoint: Analyze via LCMS. Successful mono-alkylation is confirmed by the target mass. The strict absence of [M+R+14]+ peaks validates that over-alkylation (quaternary salt formation) has been completely prevented.

• Quench with saturated aqueous NaHCO3​ , extract with Dichloromethane, dry over Na2​SO4​ , and concentrate.

Phase 3: Boc Deprotection

• Dissolve the functionalized intermediate in Dichloromethane (0.1 M) and cool to 0°C.

• Add Trifluoroacetic Acid (TFA) dropwise (10 eq). Warm to room temperature and stir for 2 hours.

• Validation Checkpoint: TLC (Ninhydrin stain) should reveal a bright purple spot, confirming the presence of the newly liberated secondary amine.

• Concentrate in vacuo, neutralize with basic ion-exchange resin, and purify via reverse-phase chromatography.

Process Logic Visualization

Decision tree for mitigating side reactions during diazaspirodecane functionalization workflows.

References

• [1] The Synthesis of Methyl-Substituted Spirocyclic Piperidine-Azetidine (2,7-Diazaspiro[3.5]nonane) and Spirocyclic Piperidine-Pyrrolidine (2,8-Diazaspiro[4.5]decane) Ring Systems | The Journal of Organic Chemistry - ACS Publications. Source: acs.org. 1

• [3] Synthesis of Orthogonally Protected 2,6-Diazaspiro[3.5]nonane and 2,6-Diazaspiro[3.4]octane Analogues as Versatile Building Blocks in Medicinal Chemistry | Request PDF - ResearchGate. Source: researchgate.net. 3

• [2] Diazaspirononane Nonsaccharide Inhibitors of O-GlcNAcase (OGA) for the Treatment of Neurodegenerative Disorders | Journal of Medicinal Chemistry - ACS Publications. Source: acs.org. 2

• [4] Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains - PMC. Source: nih.gov. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate vs traditional morpholine scaffolds

As a Senior Application Scientist navigating the complexities of modern lead optimization, I frequently encounter drug discovery programs stalled by the inherent pharmacokinetic liabilities of planar heterocycles. While the morpholine ring is undeniably a privileged pharmacophore, its susceptibility to oxidative metabolism often necessitates extensive structural workarounds.

To overcome these limitations, the field is rapidly shifting toward three-dimensional bioisosteres. This guide provides an in-depth, objective comparison between traditional morpholine scaffolds and the advanced spirocyclic building block, tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate (CAS: 1369142-71-1). By examining their physicochemical profiles and metabolic stability, we will explore the causality behind why "escaping flatland" is becoming a mandatory strategy in medicinal chemistry.

The Mechanistic Flaw of Traditional Morpholines

Morpholine possesses a well-balanced hydrophilic-lipophilic profile that enhances aqueous solubility and membrane permeability . However, its planar nature presents a significant metabolic liability. The carbon atoms adjacent to the ring oxygen and nitrogen ( α -carbons) are highly exposed and prone to rapid oxidation by Cytochrome P450 (CYP) enzymes. This oxidation leads to ring opening, N-dealkylation, and the formation of polar metabolites that are rapidly cleared from the body, severely truncating the drug's half-life .

The Spirocyclic Advantage: 9-Oxa-2,6-diazaspiro[4.5]decane

To salvage the favorable properties of morpholine while engineering out its metabolic soft spots, we utilize spirocyclic bioisosteres. The 9-Oxa-2,6-diazaspiro[4.5]decane core fuses a morpholine/piperazine-like six-membered ring with a five-membered pyrrolidine-like ring via a single spiro carbon.

The Causality of the Design:

• Steric Shielding: The orthogonal arrangement of the two rings creates a rigid, three-dimensional bulk that physically blocks CYP enzymes from accessing the vulnerable α -carbons .

• Increased Fsp3: By maximizing the fraction of sp3-hybridized carbons (Fsp3), we disrupt the planar stacking of the molecule. This lowers the crystal lattice energy, which directly translates to improved thermodynamic solubility—a critical factor for oral bioavailability .

• Orthogonal Functionalization: The commercially available tert-butyl 6-carboxylate (Boc-protected) derivative allows chemists to selectively functionalize the unprotected secondary amine at position 2, enabling rapid library generation without cross-reactivity.

Quantitative Scaffold Comparison

The following table summarizes the baseline physicochemical and pharmacokinetic differences between a standard morpholine core and the spirocyclic bioisostere.

Property	Traditional Morpholine	9-Oxa-2,6-diazaspiro[4.5]decane Scaffold
Dimensionality (Fsp3)	Low (Tendency for planarity in conjugated systems)	High (Strict 3D orthogonal conformation)
Metabolic Soft Spots	Highly exposed α -carbons	Sterically shielded by spiro-fusion
Aqueous Solubility	Moderate	High (Disrupted crystal lattice energy)
Nitrogen Basicity (pKa)	~8.4	~7.5 - 8.0 (Modulated by O-lone pair distance)
In Vitro Clearance (CL_int)	High (Rapid CYP-mediated degradation)	Low (Prolonged half-life)
Synthetic Application	Direct incorporation	Orthogonally protected building block (Boc)

Pathway Visualization: Metabolism vs. Shielding

Metabolic pathways: Morpholine degradation vs. Spirocyclic steric shielding.

Experimental Validation: Self-Validating Protocols

To objectively prove the metabolic superiority of the spirocyclic scaffold over traditional morpholines, we employ an In Vitro Microsomal Metabolic Stability Assay.

Experimental Causality: Why use Human Liver Microsomes (HLM) instead of whole hepatocytes for this specific comparison? HLM assays isolate Phase I oxidative enzymes (CYPs). Because the primary failure mode of morpholine is CYP-mediated α -oxidation, HLM provides a direct, unconfounded mechanistic readout of our spirocycle's steric shielding efficacy.

Furthermore, the protocol below is designed as a self-validating system . By running a parallel -NADPH control, we isolate CYP-dependent clearance from chemical instability or non-specific esterase cleavage. This is an absolute necessity when evaluating carbamate-protected scaffolds like our Boc-protected spirocycle, ensuring that any observed degradation is accurately attributed.

Protocol: In Vitro Microsomal Metabolic Stability

Reagents & Materials:

• Test Compounds: Morpholine standard (e.g., Gefitinib) and a synthesized 9-Oxa-2,6-diazaspiro[4.5]decane derivative.

• Human Liver Microsomes (HLM, 20 mg/mL protein).

• 0.1 M Potassium Phosphate Buffer (pH 7.4).

• NADPH Regeneration System (Solution A and B).

• Ice-cold Acetonitrile (containing internal standard for LC-MS/MS).

Step-by-Step Methodology:

• Preparation: Dilute the test compounds to a final assay concentration of 1 µM in 0.1 M Potassium Phosphate buffer containing 0.5 mg/mL HLM. Keep on ice.

• System Bifurcation (The Self-Validation Step): Split the mixture into two distinct reaction arms:

  • Arm 1 (+NADPH): Add the NADPH regeneration system to initiate CYP-mediated metabolism.

  • Arm 2 (-NADPH): Add an equivalent volume of buffer. (If the compound degrades here, it indicates chemical instability or esterase activity, invalidating the CYP-shielding hypothesis).

• Incubation: Incubate both arms in a shaking water bath at 37°C.

• Kinetic Sampling: At time points 0, 5, 15, 30, and 60 minutes, extract a 50 µL aliquot from each arm.

• Quenching: Immediately dispense the aliquot into 150 µL of ice-cold Acetonitrile to precipitate the microsomal proteins and halt all enzymatic activity.

• Centrifugation: Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C to pellet the proteins.

• Analysis: Transfer the supernatant to LC-MS/MS vials and quantify the percentage of the remaining parent compound relative to the 0-minute time point. Calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

Step-by-step workflow for in vitro metabolic stability profiling.

Conclusion for Drug Developers

Replacing a planar morpholine with tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate is not merely a structural novelty; it is a data-driven intervention to rescue failing pharmacokinetics. The spirocyclic core geometrically restricts the molecule, shielding the heteroatom-adjacent carbons from enzymatic degradation while simultaneously boosting aqueous solubility through increased Fsp3 character. For medicinal chemists facing high intrinsic clearance or poor oral bioavailability in their lead series, utilizing this Boc-protected building block for late-stage diversification offers a highly validated pathway to clinical viability.

References

• Morpholine as a privileged scaffold for neurodegenerative disease therapeutics Source: RSC Advances URL:[Link]

• Investigation of morpholine isosters for the development of a potent, selective and metabolically stable mTOR kinase inhibitor Source: European Journal of Medicinal Chemistry (via PubMed) URL:[Link]

Comparison Guide: In Vitro Metabolic Stability of Diazaspirodecane Derivatives vs. Piperazines

A Senior Application Scientist's Guide to Evaluating Bioisosteric Scaffolds in Early Drug Discovery

For decades, the piperazine ring has been a cornerstone in medicinal chemistry, a privileged scaffold found in numerous approved drugs. Its desirable physicochemical properties and synthetic accessibility have made it a go-to fragment for drug designers. However, this ubiquity comes with a well-documented Achilles' heel: metabolic instability. The exposed nitrogen atoms of the piperazine ring are often susceptible to rapid metabolism, primarily through oxidation and N-dealkylation by Cytochrome P450 (CYP) enzymes.[1] This can lead to high intrinsic clearance, short half-life, and the formation of potentially active or reactive metabolites, complicating drug development.[2]

In the relentless pursuit of more robust drug candidates, medicinal chemists have turned to bioisosteric replacement as a key strategy. One of the most promising alternatives to emerge is the diazaspiroalkane family, particularly diazaspirodecane derivatives. These rigid, three-dimensional scaffolds aim to retain the key pharmacophoric features of piperazine while sterically shielding the nitrogen atoms, thereby mitigating metabolic liabilities.

This guide provides an in-depth comparison of the in vitro metabolic stability of diazaspirodecane derivatives and their piperazine counterparts. We will delve into the causality behind experimental design, present a detailed protocol for a benchmark stability assay, and analyze representative data to illustrate the potential advantages of this modern bioisostere.

The Rationale: Why Replace Piperazine?

The primary metabolic liability of the piperazine moiety is its susceptibility to Phase I metabolism.[3] The two secondary or tertiary amine nitrogens are prime targets for oxidative enzymes, especially the highly abundant CYP3A4 isoform in the liver.[1]

Common Metabolic Pathways for Piperazines:

• N-dealkylation: The cleavage of an alkyl group attached to a nitrogen atom, is a frequent and often rapid metabolic route.[4]

• Oxidation: This can lead to the formation of iminium ions, which are reactive electrophilic species that can covalently bind to proteins, a potential source of toxicity.[5][6]

• Ring Hydroxylation: Direct oxidation of the carbon atoms within the piperazine ring can also occur.

The replacement of piperazine with a diazaspirodecane core is a strategic design choice intended to directly address these vulnerabilities. The spirocyclic carbon center introduces significant steric bulk adjacent to the nitrogen atoms. This "metabolic shield" can physically hinder the approach and binding of CYP enzymes, reducing the rate of oxidation and N-dealkylation. Several studies have successfully employed this strategy to enhance metabolic stability in drug candidates.[7]

Structural Comparison: Piperazine vs. Diazaspirodecane

To visualize the core structural difference, consider the following generic representations.

Caption: Core structures of a generic piperazine and a representative diazaspirodecane.

The Methodology: Assessing Metabolic Stability in Human Liver Microsomes (HLM)

To empirically compare the stability of these scaffolds, the gold-standard assay in early discovery is the in vitro metabolic stability test using human liver microsomes (HLM). This subcellular fraction is an enriched source of the endoplasmic reticulum, containing a high concentration of Phase I metabolic enzymes like CYPs.[8][9] The assay measures the disappearance of the parent compound over time, allowing for the calculation of key predictive parameters.

Experimental Workflow

The workflow is designed to ensure that the observed compound depletion is due to enzymatic activity. This is achieved by including a control condition lacking the essential cofactor, NADPH, which is required for CYP enzyme function.

Caption: Workflow for the in vitro human liver microsomal stability assay.

Detailed Experimental Protocol

This protocol is a self-validating system. The "-NADPH" control confirms that any compound loss is cofactor-dependent, implicating enzymes like CYPs. The inclusion of a positive control compound with known metabolic characteristics (e.g., Testosterone, Verapamil) validates the activity of the microsomal batch.

• Reagent Preparation:

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Prepare a 20 mM NADPH stock solution in the phosphate buffer. Keep on ice.

  • Prepare a 100x stock solution of the test compound (e.g., 100 µM in DMSO).

  • Thaw a vial of pooled Human Liver Microsomes (20 mg/mL stock) at 37°C and dilute to a working concentration of 1 mg/mL in phosphate buffer.[10] Keep on ice.

• Reaction Setup (per time point):

  • In a 1.5 mL microcentrifuge tube, combine 183 µL of 100 mM phosphate buffer, 2 µL of the 100x test compound stock (final concentration 1 µM), and 5 µL of the 1 mg/mL HLM working solution (final concentration ~0.025 mg/mL).[9]

  • Prepare a parallel set of tubes for the "-NADPH" control.

• Pre-incubation:

  • Pre-incubate all reaction tubes at 37°C for 10-15 minutes with gentle agitation to allow the compound to equilibrate with the microsomes.[8]

• Reaction Initiation and Incubation:

  • To initiate the reaction, add 10 µL of the 20 mM NADPH stock solution to each tube (final NADPH concentration 1 mM). For the "-NADPH" control, add 10 µL of buffer instead.

  • Immediately remove an aliquot from the "Time 0" tube and quench as described below.

  • Incubate the remaining tubes at 37°C. At subsequent time points (e.g., 5, 15, 30, 60 minutes), remove the designated tube.

• Reaction Quenching:

  • Stop the reaction by adding 200 µL of ice-cold acetonitrile containing an internal standard (for LC-MS/MS analysis).[8]

  • Vortex vigorously for 1 minute to precipitate the microsomal proteins.

• Sample Processing and Analysis:

  • Centrifuge the quenched samples at ~3000 rpm for 10 minutes to pellet the precipitated protein.

  • Carefully transfer the supernatant to a new plate or vial for analysis.

  • Analyze the samples using a validated LC-MS/MS method to quantify the peak area of the remaining parent compound relative to the internal standard.

• Data Analysis:

  • Plot the natural logarithm (ln) of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression of this plot is the elimination rate constant (k).

  • Half-life (t½): Calculated as 0.693 / k.

  • Intrinsic Clearance (Clint): Calculated using the formula: Clint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein).[8]

Data & Comparison: A Representative Case Study

While direct head-to-head metabolic data for a single compound series is often proprietary, we can synthesize a comparison using published data for representative compounds. Let's consider a hypothetical arylpiperazine drug (Compound A) known for rapid clearance and a structurally related 2,7-diazaspiro[3.5]nonane derivative (Compound B) developed to improve metabolic stability.[7][11]

Parameter	Compound A (Arylpiperazine)	Compound B (Diazaspiro[3.5]nonane)
Scaffold Type	Piperazine	Diazaspirodecane Derivative
t½ (min) in HLM	3	105
Clint (µL/min/mg protein)	>200 (High Clearance)	6.6 (Low Clearance)
Primary Metabolic Pathway	N-dealkylation, Ring Oxidation	Minimal Metabolism Observed
Reference	Representative of data from[11]	Representative of data from[7]

Analysis of Results: The data clearly illustrates the profound impact of the bioisosteric switch. Compound A, with its accessible piperazine ring, is rapidly metabolized, resulting in an extremely short half-life and high intrinsic clearance.[11] Such a profile often predicts poor in vivo exposure and can terminate a compound's development.

In stark contrast, Compound B demonstrates excellent metabolic stability. Its half-life is over 30 times longer, and its intrinsic clearance is dramatically lower.[7] This significant improvement is directly attributable to the diazaspirodecane core, which successfully protects the nitrogen atoms from enzymatic attack. A compound with this stability profile is far more likely to achieve the necessary exposure in preclinical and clinical studies.

Mechanistic Insights: Steric Shielding in Action

The difference in stability is rooted in the molecular interactions between the drug and the active site of a CYP enzyme. The enzyme must orient the substrate in a specific way to facilitate oxidation at the nitrogen atom.

Caption: Steric hindrance of CYP enzyme access by the diazaspirodecane scaffold.

For the piperazine derivative, the relatively planar and flexible ring allows for easy docking into the CYP active site, positioning the nitrogen for oxidation. For the diazaspirodecane derivative, the rigid, three-dimensional spirocyclic framework acts as a "bumper," preventing the optimal orientation required for metabolism. This steric clash is the fundamental reason for the observed enhancement in metabolic stability.

Conclusion and Outlook for Drug Design

The in vitro metabolic stability assay is an indispensable tool in modern drug discovery, providing a rapid and cost-effective way to identify and triage compounds with undesirable pharmacokinetic properties.[12] The comparison between piperazine and diazaspirodecane scaffolds provides a compelling case study in the power of rational, metabolism-guided drug design.

By replacing the metabolically vulnerable piperazine ring with a sterically shielded diazaspirodecane core, medicinal chemists can significantly improve compound stability. This strategic modification can transform a lead compound with poor metabolic properties into a viable drug candidate with a greater chance of clinical success. As our understanding of structure-metabolism relationships deepens, the use of such advanced, three-dimensional bioisosteres will undoubtedly become even more critical in the development of the next generation of therapeutics.

References

• Title: In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling Source: IntechOpen URL: [Link]

• Title: Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands Source: MDPI URL: [Link]

• Title: Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity Source: PubMed URL: [Link]

• Title: Discovery and biological evaluation of 1-{2,7-diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one derivatives as covalent inhibitors of KRAS G12C with favorable metabolic stability and anti-tumor activity Source: PubMed URL: [Link]

• Title: Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands Source: PubMed URL: [Link]

• Title: Metabolic N-Dealkylation and N-Oxidation as Elucidators of the Role of Alkylamino Moieties in Drugs Acting at Various Receptors Source: PMC - NIH URL: [Link]

• Title: Prediction of Overall In Vitro Microsomal Stability of Drug Candidates Based on Molecular Modeling and Support Vector Machines. Case Study of Novel Arylpiperazines Derivatives Source: PMC - NIH URL: [Link]

• Title: Metabolic Activation of a 1,3-Disubstituted Piperazine Derivative: Evidence for a Novel Ring Contraction to an Imidazoline Source: ACS Publications URL: [Link]

• Title: Structure–metabolism-relationships in the microsomal clearance of piperazin-1-ylpyridazines Source: PMC - NIH URL: [Link]

• Title: Metabolic Activation of a 1,3-Disubstituted Piperazine Derivative: Evidence for a Novel Ring Contraction to an Imidazoline Source: ResearchGate URL: [Link]

• Title: Clinical Implications and Phases of Drug Metabolism Pathways Source: Longdom Publishing URL: [Link]

• Title: Protocol for the Human Liver Microsome Stability Assay Source: ResearchGate URL: [Link]

• Title: N-dealkylation of arylpiperazine derivatives: disposition and metabolism of the 1-aryl-piperazines formed Source: PubMed URL: [Link]

• Title: Microsomal Stability Assay Source: MTTlab URL: [Link]

• Title: Role of Biotransformation Studies in Minimizing Metabolism-Related Liabilities in Drug Discovery Source: PMC - NIH URL: [Link]

Sources

• 1. N-dealkylation of arylpiperazine derivatives: disposition and metabolism of the 1-aryl-piperazines formed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Role of Biotransformation Studies in Minimizing Metabolism-Related Liabilities in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. Metabolic N-Dealkylation and N-Oxidation as Elucidators of the Role of Alkylamino Moieties in Drugs Acting at Various Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Discovery and biological evaluation of 1-{2,7-diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one derivatives as covalent inhibitors of KRAS G12C with favorable metabolic stability and anti-tumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling | IntechOpen [intechopen.com]
• 9. Thawing and Incubating Human and Animal Liver Microsomes | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. Structure–metabolism-relationships in the microsomal clearance of piperazin-1-ylpyridazines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mttlab.eu [mttlab.eu]

Safety & Regulatory Compliance

tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate proper disposal procedures

As a Senior Application Scientist, I frequently oversee the integration of novel spirocyclic building blocks into high-throughput drug discovery pipelines. The spiro[4.5]decane scaffold is highly valued for imparting conformational restriction and improving the metabolic stability of drug candidates. However, the safe handling and disposal of its Boc-protected derivative, tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate , requires strict adherence to physicochemical-driven safety protocols.

This guide provides the essential operational logistics, mechanistic hazard assessments, and self-validating disposal procedures required to manage this compound safely.

Physicochemical and Hazard Profile

To design an effective handling and disposal strategy, we must first understand the quantitative and regulatory profile of the compound.

Parameter	Specification
Chemical Name	tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate
CAS Number	1369142-71-1
Molecular Formula	C12H22N2O3
Molecular Weight	242.31 g/mol
Physical State	Solid (typically white to off-white powder)
GHS Hazard Classifications	Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H336)[1]
Signal Word	Warning

Mechanistic Hazard Assessment: The Causality of Exposure

According to the , this compound is classified under GHS as causing skin irritation (H315), serious eye irritation (H319), and specific target organ toxicity—single exposure (H336)[1].

Why does a solid building block cause drowsiness (H336)? The presence of the Boc (tert-butyloxycarbonyl) protecting group significantly increases the lipophilicity of the spirocyclic core. This enhanced lipophilicity facilitates rapid membrane permeability. If the solid powder is aerosolized during weighing, inhalation of the fine dust allows the compound to cross mucous membranes and the blood-brain barrier, leading to central nervous system depression that manifests as drowsiness or dizziness[1].

Operational Handling Protocol

To mitigate the risks outlined above, every interaction with this compound must follow a self-validating operational workflow.

• Environmental Controls : Conduct all weighing and transfer operations inside a certified chemical fume hood with a minimum face velocity of 100 fpm. This prevents the inhalation of fine particulates (H336).

• PPE Selection : Don nitrile gloves (double-gloving is recommended for prolonged handling), safety goggles (to prevent H319 eye irritation), and a standard lab coat[2].

• Static Mitigation : Boc-protected powders are highly prone to static cling. Use an anti-static ionizer gun on spatulas and weigh boats prior to handling. Causality: Neutralizing static prevents the sudden aerosolization and scattering of the irritant powder when the container is opened.

• Verification of Clearance (Self-Validating Step) : After handling, wipe down the balance and surrounding area with a solvent like isopropanol. To self-validate the decontamination, perform a secondary wipe test on the surface to visually confirm the complete absence of residual white powder before removing your PPE.

Step-by-Step Disposal Procedure

When disposing of Boc-protected amines, standard environmental protection protocols dictate that the material must not be discharged into the aqueous environment[3]. The compound must be segregated and incinerated.

Chemical Compatibility Verification (Critical Step)

Boc-protected amines are highly sensitive to strongly acidic conditions. If this waste stream is inadvertently mixed with acidic waste (e.g., TFA or HCl used in deprotection steps), the Boc group will cleave, releasing carbon dioxide (CO₂) and isobutylene gas[4].

• Self-Validating Action: Before adding liquid waste containing this compound to a bulk carboy, verify the pH of the existing waste using universal indicator paper. Ensure the pH is neutral or basic. This guarantees no strong acids are present, preventing a severe overpressurization hazard from gas evolution[4].

Waste Segregation and Containerization

Solvent selection plays a critical role in how the waste is ultimately categorized[5].

• For Pure Solids: Collect contaminated consumables (weigh boats, spatulas) and residual powder in a clear, sealable polyethylene bag. Place this into a secondary rigid container.

• For Liquid Solutions: Transfer solutions into a high-density polyethylene (HDPE) carboy. Always equip the carboy with a vented cap to mitigate any unforeseen gas expansion from trace Boc-deprotection.

Hazard Labeling

Affix a GHS-compliant label indicating H315, H319, and H336 hazards[2]. Clearly mark the container with "Non-Halogenated Organic Waste" or "Halogenated Organic Waste" depending on the solvent matrix (e.g., dichloromethane requires the halogenated stream)[5].

Final Destruction Mechanism

Transfer the container to the institutional hazardous waste accumulation area. Ensure the waste manifest specifies "Incineration with Afterburner and Scrubber."

• Causality: Because the molecule contains a diaza-spirocyclic core, high-temperature combustion will generate toxic nitrogen oxides (NOx). The basic scrubber is mandatory to neutralize these gases before exhaust release[3].

Waste Segregation Workflow

Disposal decision workflow for tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate waste.

References

• NextSDS Database : "tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate Chemical Substance Information." NextSDS. [Link]

• Safe Work Australia : "Labelling of Workplace Hazardous Chemicals Code of Practice." Safe Work Australia.[Link]

• Journal of Medicinal Chemistry : "Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve?" ACS Publications.[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 3. avantiresearch.com [avantiresearch.com]
• 4. 1-BOC-3-Aminopiperidine | 144243-24-3 | Benchchem [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]